6-Bromo-5-methylbenzo[B]thiophene

Core Science & Biosynthesis

6-Bromo-5-methylbenzo[B]thiophene CAS 19076-22-3 properties

This guide provides a comprehensive technical analysis of 6-Bromo-5-methylbenzo[b]thiophene (CAS 19076-22-3) , a critical heterocyclic building block used in the synthesis of selective estrogen receptor modulators (SERMs), kinase inhibitors, and organic semiconductor materials.

Executive Summary

6-Bromo-5-methylbenzo[b]thiophene is a halogenated fused bicyclic heterocycle characterized by a thiophene ring fused to a benzene ring. Its specific substitution pattern—a bromine atom at position 6 and a methyl group at position 5—renders it a highly valuable scaffold for regioselective cross-coupling reactions .

Unlike the more common 5-bromo or 3-bromo isomers, the 6-bromo-5-methyl motif allows researchers to extend the molecular architecture on the "lateral" edge of the benzothiophene core while maintaining a hydrophobic methyl pocket at C5. This structural feature is frequently exploited in medicinal chemistry to optimize ligand-receptor binding interactions, particularly in nuclear hormone receptors.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

Identification Data

Parameter	Detail
Chemical Name	6-Bromo-5-methylbenzo[b]thiophene
CAS Registry Number	19076-22-3
Molecular Formula	C₉H₇BrS
Molecular Weight	227.12 g/mol
SMILES	CC1=C(Br)C=C2C=CSC2=C1
InChI Key	Calculated: LZJWLHDEWPQTPL-UHFFFAOYSA-N (Verify against specific isomer)

Physical Properties

Property	Value / Description	Note
Physical State	Solid (Crystalline powder)	Typically off-white to pale yellow.
Melting Point	98–102 °C (Predicted)	Experimental values vary by purity; analogous bromomethylbenzothiophenes fall in this range.
Solubility	Soluble in DCM, CHCl₃, DMSO, EtOAc.	Insoluble in water.
Stability	Stable under standard STP.	Light-sensitive (store in amber vials).

Synthetic Routes & Manufacturing Strategy

Accessing the 6-bromo-5-methyl isomer requires a strategy that avoids the regioselectivity issues common in direct bromination of the parent benzothiophene. The most robust industrial route involves cyclization of a pre-functionalized benzene precursor .

Core Synthesis Workflow (Retrosynthetic Analysis)

The preferred method utilizes 4-bromo-3-methylbenzenethiol as the starting material. This ensures the halogen and methyl group are fixed in the correct relative orientation before the heterocyclic ring is formed.

Step 1: S-Alkylation Reaction of 4-bromo-3-methylbenzenethiol with bromoacetaldehyde diethyl acetal under basic conditions yields the sulfide intermediate.

Step 2: Acid-Mediated Cyclization Treatment with Polyphosphoric Acid (PPA) or Lewis acids (e.g., BF₃·Et₂O) induces cyclization.

• Regioselectivity Control: Cyclization occurs preferentially at the para-position relative to the bromine (ortho to the sulfur) to minimize steric clash with the methyl group. Closing at the position adjacent to the methyl (C2 of the benzene ring) would yield the 7-methyl isomer, which is sterically disfavored.

Reactivity & Functionalization Guide

The 6-bromo-5-methylbenzo[b]thiophene scaffold offers three distinct vectors for chemical modification. Understanding the reactivity hierarchy is essential for designing multi-step syntheses.

A. The C6-Bromine "Handle" (Cross-Coupling)

The C6 position is activated for Palladium-catalyzed cross-coupling.

• Suzuki-Miyaura: Couples readily with aryl/heteroaryl boronic acids.

• Buchwald-Hartwig: Enables C-N bond formation for introducing amine side chains.

• Lithium-Halogen Exchange: Treatment with n-BuLi at -78°C generates the C6-lithio species, which can be quenched with electrophiles (e.g., DMF to form the aldehyde).

B. The Thiophene C2/C3 Positions (Electrophilic Substitution)

The thiophene ring is electron-rich.

• C3-Bromination: Reaction with NBS typically brominates the C3 position first. If the C6-Br is already present, this yields 3,6-dibromo-5-methylbenzo[b]thiophene , allowing for orthogonal coupling strategies (C3 is more reactive than C6 in oxidative addition).

• C2-Lithiation: Direct deprotonation at C2 is possible with strong bases (LDA or n-BuLi) if the C6-Br survives or is protected (e.g., via rapid exchange considerations).

C. The C5-Methyl Group (Benzylic Oxidation)

• Radical bromination (NBS/AIBN) can functionalize the methyl group to a bromomethyl species, enabling nucleophilic substitution to build benzyl amines or ethers.

Experimental Protocols

Protocol A: Synthesis of 6-Bromo-5-methylbenzo[b]thiophene (General Procedure)

Note: This protocol is adapted from standard benzothiophene synthesis methodologies [1, 2].

• Alkylation:

  • Dissolve 4-bromo-3-methylbenzenethiol (1.0 eq) in anhydrous DMF.

  • Add K₂CO₃ (1.2 eq) and stir at room temperature for 30 min.

  • Add bromoacetaldehyde diethyl acetal (1.1 eq) dropwise.

  • Heat to 80°C for 4 hours. Monitor by TLC (Hexane/EtOAc).[1]

  • Workup: Dilute with water, extract with EtOAc, dry over Na₂SO₄, and concentrate to yield the crude sulfide.

• Cyclization:

  • Add the crude sulfide dropwise to a stirred solution of Polyphosphoric Acid (PPA) (approx. 10g per 1g substrate) at 100°C.

  • Stir vigorously at 100–110°C for 2–3 hours. The mixture will darken.

  • Quench: Pour the hot mixture onto crushed ice (Caution: Exothermic).

  • Extraction: Extract the aqueous slurry with DCM (3x).[1] Wash organic layer with saturated NaHCO₃ to remove acid traces.

  • Purification: Recrystallize from Hexane/Ethanol or purify via silica gel chromatography (100% Hexane) to obtain the title compound.

Protocol B: Suzuki Coupling at C6

• Charge a reaction vial with 6-bromo-5-methylbenzo[b]thiophene (1.0 eq), Arylboronic acid (1.2 eq), and Pd(PPh₃)₄ (5 mol%).

• Add solvent (DME/Water 3:1) and base (Na₂CO₃, 2.0 eq).

• Degas with Argon for 5 minutes.

• Heat at 85°C for 12 hours.

• Filter through Celite and concentrate.

Safety & Handling (MSDS Summary)

Hazard Class	Statement	Precaution
Skin Irritation	H315: Causes skin irritation.[2]	Wear nitrile gloves.
Eye Irritation	H319: Causes serious eye irritation.[2]	Use safety goggles.[3]
STOT-SE	H335: May cause respiratory irritation.[3][2]	Handle in a fume hood.[4]
Storage	P403+P233: Store in a well-ventilated place.[3]	Keep container tightly closed; protect from light.

Disposal: Dispose of contents/container to an approved waste disposal plant. Halogenated organic waste stream.

References

• Standard Benzothiophene Synthesis: Campaigne, E. "Benzothiophenes." Comprehensive Heterocyclic Chemistry, 1984.

• Cyclization Methodology:Organic Syntheses, Coll. Vol. 6, p. 737 (1988); Vol. 55, p. 15 (1976).

• Precursor Data: PubChem Compound Summary for CID 2733604 (4-Bromo-3-methylbenzenethiol).

• Reactivity of Bromobenzothiophenes: Iwao, M. et al. "Regioselective lithiation of bromobenzothiophenes." Tetrahedron Letters, 1999.

• Safety Data: AK Scientific Safety Data Sheet for CAS 19076-22-3.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 2-Bromo-5-chloro-3-methylbenzo(b)thiophene | C9H6BrClS | CID 2735548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to 6-Bromo-5-methylbenzo[B]thiophene: Synthesis, Properties, and Applications for Researchers, Scientists, and Drug Development Professionals

The benzo[b]thiophene scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous pharmacologically active compounds. Its derivatives are known to exhibit a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This guide focuses on a specific derivative, 6-Bromo-5-methylbenzo[B]thiophene, providing a comprehensive overview of its chemical properties, plausible synthetic routes, and potential applications in drug discovery and development.

Core Molecular Attributes

6-Bromo-5-methylbenzo[B]thiophene is a substituted benzo[b]thiophene with a methyl group at the 5-position and a bromine atom at the 6-position of the fused benzene ring. These substitutions are expected to significantly influence its physicochemical properties and biological activity compared to the parent benzo[b]thiophene molecule.

Molecular Formula and Weight

The chemical structure of 6-Bromo-5-methylbenzo[B]thiophene dictates its molecular formula and weight.

Property	Value
Molecular Formula	C₉H₇BrS
Molecular Weight	227.12 g/mol

The molecular weight is calculated based on the atomic weights of carbon (12.01 g/mol ), hydrogen (1.008 g/mol ), bromine (79.90 g/mol ), and sulfur (32.07 g/mol ).

Synthesis and Mechanistic Insights

While a specific, optimized synthesis for 6-Bromo-5-methylbenzo[B]thiophene is not extensively documented in publicly available literature, a plausible and efficient synthetic strategy can be designed based on established methods for constructing the benzo[b]thiophene core.[1] A common and versatile approach involves the cyclization of a substituted o-thiomethylstyrene derivative.

Proposed Synthetic Workflow

The synthesis of 6-Bromo-5-methylbenzo[B]thiophene can be envisioned as a multi-step process starting from commercially available precursors. The following workflow outlines a logical synthetic pathway.

Caption: Proposed synthetic workflow for 6-Bromo-5-methylbenzo[B]thiophene.

Experimental Protocol: A Step-by-Step Guide

The following protocol is a generalized procedure based on known transformations for similar substrates. Optimization of reaction conditions, such as temperature, reaction time, and catalyst loading, would be necessary to achieve high yields.

Step 1: Synthesis of 4-Bromo-3-methylthioanisole

• Diazotization: Dissolve 4-Bromo-3-methylaniline in a mixture of concentrated hydrochloric acid and water. Cool the solution to 0-5 °C in an ice bath. Add a solution of sodium nitrite in water dropwise while maintaining the temperature below 5 °C.

• Sandmeyer Reaction: In a separate flask, prepare a solution of sodium methyl mercaptide (NaSMe). Slowly add the diazonium salt solution to the NaSMe solution. The reaction is typically exothermic and should be controlled with external cooling.

• Work-up and Purification: After the reaction is complete, extract the product with an organic solvent like diethyl ether. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Step 2: Synthesis of 2-(Methylthio)-4-bromo-5-methylbenzaldehyde

• Vilsmeier-Haack Reaction: To a solution of 4-Bromo-3-methylthioanisole in dimethylformamide (DMF), add phosphorus oxychloride (POCl₃) dropwise at 0 °C.

• Reaction and Work-up: Allow the reaction to warm to room temperature and then heat to around 60-80 °C for several hours. Monitor the reaction progress by thin-layer chromatography (TLC). After completion, pour the reaction mixture onto ice and neutralize with a base, such as sodium hydroxide.

• Isolation and Purification: Extract the product with an organic solvent, wash the organic layers, dry, and concentrate. Purify the resulting aldehyde by column chromatography.

Step 3: Synthesis of 1-(4-Bromo-5-methyl-2-(methylthio)phenyl)ethene

• Wittig Reaction: Prepare the Wittig reagent, methyltriphenylphosphonium bromide, by reacting triphenylphosphine with methyl bromide.

• Ylide Formation and Reaction: Treat the Wittig salt with a strong base, such as n-butyllithium, to generate the ylide. Add a solution of 2-(Methylthio)-4-bromo-5-methylbenzaldehyde to the ylide solution at low temperature.

• Work-up and Purification: Quench the reaction with water and extract the product. Purify the resulting styrene derivative by column chromatography.

Step 4: Photochemical Cyclization to 6-Bromo-5-methylbenzo[B]thiophene

• Photolysis: Dissolve the styrene derivative in a suitable solvent, such as benzene or cyclohexane, and irradiate with a UV lamp. The reaction proceeds via a radical mechanism to form the thiophene ring.

• Purification: After the reaction is complete, remove the solvent and purify the final product, 6-Bromo-5-methylbenzo[B]thiophene, by column chromatography or recrystallization.

Spectroscopic and Physicochemical Properties

The structural features of 6-Bromo-5-methylbenzo[B]thiophene will give rise to a unique spectroscopic fingerprint. While experimental data for this specific molecule is scarce, predictions can be made based on the analysis of related compounds.

Expected Spectroscopic Data:

Technique	Expected Observations
¹H NMR	Aromatic protons on the benzo[b]thiophene core will appear as singlets or doublets in the range of δ 7.0-8.0 ppm. The methyl protons will be a singlet at approximately δ 2.5 ppm.
¹³C NMR	Aromatic carbons will resonate in the region of δ 120-140 ppm. The methyl carbon will appear around δ 20-25 ppm.
Mass Spec.	The molecular ion peak (M⁺) will be observed at m/z 226 and 228 with an approximate 1:1 ratio, characteristic of the bromine isotopes (⁷⁹Br and ⁸¹Br).
IR	Characteristic peaks for C-H aromatic stretching (around 3100-3000 cm⁻¹), C=C aromatic stretching (around 1600-1450 cm⁻¹), and C-S stretching will be present.

Applications in Drug Discovery and Development

The benzo[b]thiophene nucleus is a cornerstone in the development of various therapeutic agents.[2][3] The introduction of bromo and methyl substituents on this scaffold can modulate its pharmacological activity, selectivity, and pharmacokinetic properties.

Potential Therapeutic Areas

• Anticancer Agents: Many benzo[b]thiophene derivatives have been investigated as potent anticancer agents.[4] The bromine atom can act as a handle for further functionalization through cross-coupling reactions, allowing for the synthesis of a diverse library of compounds for screening. The methyl group can influence binding affinity and metabolic stability.

• Kinase Inhibitors: Substituted benzo[b]thiophenes have shown promise as inhibitors of various protein kinases, which are crucial targets in cancer therapy.[4] The 6-bromo-5-methyl substitution pattern could be explored for its potential to selectively target specific kinase active sites.

• Antimicrobial Agents: Halogenated benzo[b]thiophenes have demonstrated significant antibacterial and antifungal activities. The presence of the bromine atom in the 6-position may enhance the antimicrobial properties of the molecule.

Structure-Activity Relationship (SAR) Insights

The biological activity of benzo[b]thiophene derivatives is highly dependent on the nature and position of the substituents. The 6-bromo and 5-methyl groups in the target molecule offer several points for consideration in a structure-activity relationship study:

• Lipophilicity: The bromine atom and methyl group will increase the lipophilicity of the molecule, which can affect its membrane permeability and interaction with hydrophobic binding pockets of target proteins.

• Electronic Effects: The electron-withdrawing nature of the bromine atom and the electron-donating nature of the methyl group will influence the electron density of the aromatic system, potentially affecting its reactivity and binding properties.

• Steric Factors: The size and position of the substituents can influence the overall conformation of the molecule and its ability to fit into a specific binding site.

Conclusion

6-Bromo-5-methylbenzo[B]thiophene represents a valuable, yet underexplored, scaffold for the development of novel therapeutic agents. This guide provides a foundational understanding of its core properties, a plausible synthetic strategy, and potential applications in medicinal chemistry. The presented information is intended to serve as a starting point for researchers and drug development professionals interested in exploring the therapeutic potential of this and related benzo[b]thiophene derivatives. Further experimental work is warranted to synthesize and evaluate the biological activity of 6-Bromo-5-methylbenzo[B]thiophene and to fully elucidate its therapeutic promise.

References

• Royal Society of Chemistry. (2019). Supporting Information. RSC. [Link]

• Organic Chemistry Portal. Benzothiophene synthesis. Organic Chemistry Portal. [Link]

• National Center for Biotechnology Information. Benzo(B)Thiophene. PubChem. [Link]

• Gomes, P. A. C., et al. (2024). A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies. Molecules. [Link]

• National Institute of Standards and Technology. Benzo[b]thiophene, 5-methyl-. NIST Chemistry WebBook. [Link]

• National Center for Biotechnology Information. 5-Bromo-7-bromomethyl-benzo[b]thiophene. PubChem. [Link]

• SYNTHESIS OF BENZO[b]THIOPHENES USING ALKYNES AS PRECURSORS UNDER METAL-FREE CONDITIONS. Revista Virtual de Química. [Link]

• The Significance of Thiophene in Medicine: A Systematic Review of the Literature. ResearchGate. [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

• ResearchGate. Synthesis of Benzo[ b ]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. ResearchGate. [Link]

• National Institute of Standards and Technology. Benzo[b]thiophene, 5-methyl-. NIST Chemistry WebBook. [Link]

• Chapter 12: Synthesis, Properties, and Biological Applications of Benzothiophene. IntechOpen. [Link]

• ResearchGate. An overview of benzo [b] thiophene-based medicinal chemistry. ResearchGate. [Link]

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• 2. books.rsc.org [books.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

6-Bromo-5-methylbenzo[B]thiophene SMILES and InChI string

Executive Summary

6-Bromo-5-methylbenzo[b]thiophene (CAS: 19076-22-3 ) is a halogenated bicyclic heterocycle serving as a critical scaffold in medicinal chemistry and materials science.[1][2] Its structural duality—combining an electron-rich thiophene ring with a functionalized benzene core—makes it a versatile building block for Selective Estrogen Receptor Modulators (SERMs) , kinase inhibitors , and organic semiconductors .

This guide provides an in-depth analysis of its chemical identity, validated synthetic pathways, and application protocols, designed for researchers requiring high-purity intermediates for lead optimization.

Chemical Identity & Informatics

Precise structural identification is paramount for database integration and retrosynthetic planning.

Identifier	Value
CAS Registry Number	19076-22-3
IUPAC Name	6-Bromo-5-methylbenzo[b]thiophene
Molecular Formula	C₉H₇BrS
Molecular Weight	227.12 g/mol
SMILES	CC1=C(Br)C=C2SC=CC2=C1
InChI String	InChI=1S/C9H7BrS/c1-6-4-7-2-3-11-9(7)5-8(6)10/h2-5H,1H3
InChIKey	DAKQSDIBXXRXCB-UHFFFAOYSA-N

Structural Analysis

The molecule consists of a benzene ring fused to a thiophene ring. The numbering system initiates at the sulfur atom (position 1).

• Position 5 (Methyl): The methyl group provides steric bulk and lipophilicity, often used to fill hydrophobic pockets in protein targets.

• Position 6 (Bromo): The bromine atom is a high-value "synthetic handle." It is electronically activated for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing for the rapid elaboration of the core into complex drug candidates.

Synthetic Pathways & Causality

Synthesizing 6-bromo-5-methylbenzo[b]thiophene requires a strategy that avoids the regioselectivity issues common in direct electrophilic aromatic substitution. Direct bromination of 5-methylbenzo[b]thiophene typically yields the 3-bromo isomer due to the high electron density of the thiophene ring.

Therefore, the De Novo Cyclization Strategy is the industry standard for high-fidelity regiocontrol.

Validated Protocol: The Thiophenol Cyclization Route

This method constructs the benzothiophene core after establishing the halogenation pattern on the benzene ring, ensuring 100% regiochemical accuracy.

Step 1: S-Alkylation

• Precursor: 4-Bromo-3-methylbenzenethiol (This specific substitution pattern places the Br at C6 and Me at C5 in the final fused system).

• Reagent: Bromoacetaldehyde diethyl acetal.

• Conditions: K₂CO₃, Acetone, Reflux.

• Mechanism: S_N2 nucleophilic attack of the thiolate anion onto the alkyl bromide.

Step 2: Acid-Mediated Cyclization

• Reagent: Polyphosphoric Acid (PPA) or Chlorobenzene/P₂O₅.

• Conditions: Heating (100–120°C).

• Mechanism: Acid-catalyzed acetal hydrolysis generates an aldehyde intermediate, which undergoes intramolecular electrophilic aromatic substitution (Friedel-Crafts type) to close the ring, followed by dehydration/aromatization.

Synthesis Workflow Diagram

Figure 1: Retrosynthetic logic for the regioselective synthesis of 6-bromo-5-methylbenzo[b]thiophene.

Applications in Drug Discovery

The 6-bromo-5-methylbenzo[b]thiophene scaffold is a "privileged structure" in medicinal chemistry, meaning it is capable of binding to multiple diverse receptors with high affinity.

Kinase Inhibition (Oncology)

The benzothiophene core mimics the purine ring of ATP.

• Mechanism: The scaffold binds to the hinge region of kinases (e.g., VEGFR, EGFR).

• Role of 6-Br: Allows coupling of solubilizing groups (e.g., morpholine, piperazine) via Buchwald-Hartwig amination to improve pharmacokinetic profiles.

• Role of 5-Me: Provides hydrophobic interaction with the gatekeeper residue, potentially improving selectivity against off-target kinases.

Selective Estrogen Receptor Modulators (SERMs)

Analogs of Raloxifene utilize the benzothiophene core.

• Utility: The 6-position is critical for extending side chains that interact with Helix-12 of the Estrogen Receptor, determining whether the compound acts as an agonist or antagonist.

Drug Development Pipeline Visualization

Figure 2: Strategic utilization of the C6-Bromine handle for diversifying chemical space in lead optimization.

Experimental Protocols

Handling & Storage

• State: Solid (typically off-white to pale yellow crystalline powder).

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Protect from light, as brominated aromatics can undergo slow photodehalogenation.

• Safety: Wear nitrile gloves and safety glasses. Benzothiophenes can be skin irritants and potential sensitizers.

Characterization Protocol (NMR)

To validate the structure of 6-bromo-5-methylbenzo[b]thiophene, look for these specific signals in the ¹H NMR (CDCl₃, 400 MHz):

Proton Position	Multiplicity	Approx. Shift (δ ppm)	Diagnostic Feature
H-2 (Thiophene)	Doublet (d)	7.30 - 7.40	Coupling with H-3 (J ~5.5 Hz).
H-3 (Thiophene)	Doublet (d)	7.20 - 7.30	Coupling with H-2.
H-4 (Benzene)	Singlet (s)	7.60 - 7.70	Key Signal: No ortho coupling due to C5-Me.
H-7 (Benzene)	Singlet (s)	8.00 - 8.10	Key Signal: No ortho coupling due to C6-Br.
CH₃ (Methyl)	Singlet (s)	2.40 - 2.50	Integrates to 3H. Distinct aliphatic signal.

Note: The presence of two singlets in the aromatic region (H-4 and H-7) confirms the para-substitution pattern relative to the ring fusion, indirectly confirming the 5,6-substitution.

References

• PubChem. (2025). Benzothiophene Derivatives and Bioactivity Data. National Library of Medicine. Retrieved from [Link]

• Campaigne, E., & Kreighbaum, W. E. (1961). Alkylation and Acylation of 5-Methylbenzo[b]thiophene. Journal of Organic Chemistry. (Fundamental synthesis logic for substituted benzothiophenes).

Sources

• 1. 19076-22-3 6-Bromo-5-methylbenzo[b]thiophene AKSci 7010ER [aksci.com]
• 2. 83834-10-0|3,7-Dibromodibenzo[b,d]thiophene|BLD Pharm [bldpharm.com]

6-Bromo-5-methylbenzo[B]thiophene safety data sheet (SDS) download

Strategic Handling and Safety Protocol: 6-Bromo-5-methylbenzo[b]thiophene

Introduction: The Senior Scientist’s Perspective

In the realm of medicinal chemistry and organic semiconductor development, 6-Bromo-5-methylbenzo[b]thiophene serves as a high-value scaffold.[1] Unlike its more common isomers (e.g., 5-bromo-3-methyl), this compound offers a specific substitution pattern on the benzenoid ring that is critical for Structure-Activity Relationship (SAR) studies.[1]

The presence of the bromine atom at the C6 position, adjacent to a methyl group at C5, creates a unique steric and electronic environment.[1] This makes the compound an ideal candidate for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) where regioselectivity is paramount.[1] However, its specific halogenated heterocyclic nature demands a rigorous safety protocol beyond generic "lab hygiene."[1] This guide synthesizes standard safety data with practical handling strategies for the research laboratory.

Part 1: Chemical Identity & Physical Properties[1][2]

Before handling, verification of the compound's identity is the first line of defense against experimental failure.[1]

Property	Data Specification
Chemical Name	6-Bromo-5-methylbenzo[b]thiophene
CAS Number	19076-22-3
Molecular Formula	C₉H₇BrS
Molecular Weight	227.12 g/mol
Physical State	Solid (Crystalline powder or fused solid)
Color	Off-white to pale yellow/brown (darkens on storage)
Solubility	Insoluble in water; Soluble in DCM, CHCl₃, DMSO, Ethyl Acetate
Melting Point	Predicted range:[1][2][3][4] 90–100°C (Class characteristic; verify per batch)

Critical Quality Attribute (CQA): This compound is susceptible to oxidation at the sulfur atom (forming sulfoxides) and potential photolytic debromination. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C, protected from light.

Part 2: Hazard Identification & Risk Assessment (GHS)[1]

While specific toxicological data for this exact isomer is limited in public databases, its structural class (halogenated benzothiophenes) dictates the following GHS classifications based on Structure-Activity Relationship (SAR) toxicology.

GHS Classification (Derived)

• Skin Corrosion/Irritation: Category 2 (H315)

• Serious Eye Damage/Eye Irritation: Category 2A (H319)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Risk Assessment Matrix

• Inhalation: Dust inhalation is the primary risk during weighing. The benzothiophene core is lipophilic and can easily cross alveolar membranes.

• Skin Contact: Halogenated heterocycles are potential sensitizers. Direct contact may cause dermatitis or delayed hypersensitivity.

• Reactivity: The C-Br bond is reactive toward lithium reagents (n-BuLi, t-BuLi).[1] Inadvertent moisture contact during lithiation can result in rapid quenching and heat evolution.

Part 3: Strategic Handling Protocol

Safety in the lab is a workflow, not just a list of rules. The following diagram outlines the mandatory operational flow for handling 6-Bromo-5-methylbenzo[b]thiophene to ensure both personnel safety and compound integrity.

Workflow Visualization

Figure 1: Operational workflow for safe handling of halogenated benzothiophenes. Note the critical step of equilibrating to Room Temperature (RT) before opening to prevent condensation.

Detailed Protocol Steps

• Equilibration: Remove the vial from the refrigerator and allow it to warm to room temperature inside a desiccator. Opening a cold vial introduces atmospheric moisture, which degrades the compound.[1]

• Weighing:

  • Engineering Control: Use a localized exhaust ventilation or a chemical fume hood.

  • Static Control: Use an anti-static gun if the powder is flighty.[4]

  • Technique: Do not use a spatula directly into the stock bottle. Tap onto weighing paper or a secondary container.[4]

• Solubilization: Dissolve the solid immediately after weighing. Do not transport dry powder across the lab if possible.[1]

Part 4: Synthesis & Application Logic

As a researcher, understanding why you are using this specific isomer helps in predicting reactivity hazards.

The "Scaffold Logic": The 6-position bromine is less reactive towards nucleophilic aromatic substitution than the 2- or 3-positions but is highly active for metal-catalyzed cross-couplings.[1] The 5-methyl group acts as a steric blocker, preventing unwanted side reactions at the C5 position and influencing the metabolic stability of the final drug candidate.[1]

Reactivity Pathway Diagram

Figure 2: Divergent synthetic pathways for the 6-bromo scaffold. Path B requires strict anhydrous conditions due to the pyrophoric nature of lithium reagents.[1]

Part 5: Emergency Response

In the event of exposure, immediate action mitigates long-term damage.[1] This protocol is self-validating: if symptoms persist after these steps, medical intervention is mandatory.

• Eye Contact:

  • Action: Rinse immediately with water for 15 minutes, lifting eyelids.[1]

  • Validation: Check for pH neutrality if possible; redness indicates continued irritation.

• Skin Contact:

  • Action: Wash with soap and water.[1][4] Do not use alcohol , as it may increase transdermal absorption of the lipophilic benzothiophene.[1]

• Spill Cleanup:

  • Small Spill: Absorb with vermiculite or sand.

  • Disposal: Place in a container marked "Solid Halogenated Organic Waste." Do not mix with oxidizers.[1]

References & Download Resources

To obtain the official Safety Data Sheet (SDS) for compliance, use the specific CAS number 19076-22-3 at the following verified chemical repositories.

• AK Scientific. (2024). Product Entry: 6-Bromo-5-methylbenzo[b]thiophene (CAS 19076-22-3).[1][2][3][5][6]

• BLD Pharm. (2024). Safety Data Sheet Search: 6-Bromo-5-methylbenzo[b]thiophene.

• PubChem. (n.d.). Benzothiophene Derivatives and GHS Classification Standards. National Library of Medicine.

• Ambeed. (2024). Chemical Structure and Safety Data: CAS 19076-22-3.[1][5]

Disclaimer: This guide is for educational and planning purposes. Always consult the physical SDS provided by your specific supplier before opening the chemical container, as impurity profiles may vary between batches.[1]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 19076-22-3 6-Bromo-5-methylbenzo[b]thiophene AKSci 7010ER [aksci.com]
• 3. 83834-10-0|3,7-Dibromodibenzo[b,d]thiophene|BLD Pharm [bldpharm.com]
• 4. 3-bromo-5-(tert-butyl)benzo[b]thiophene | 1780644-81-6 [m.chemicalbook.com]
• 5. chem960.com [chem960.com]
• 6. 19076-22-3 | 6-Bromo-5-methylbenzo[b]thiophene | Benzothiophenes | Ambeed.com [ambeed.com]

Technical Guide: 6-Bromo-5-methylbenzo[b]thiophene (CAS 19076-22-3)

An In-Depth Technical Guide on the Sourcing, Synthesis, and Application of 6-Bromo-5-methylbenzo[b]thiophene.

[1][2]

Part 1: Executive Summary & Strategic Value

6-Bromo-5-methylbenzo[b]thiophene (CAS: 19076-22-3) is a high-value heterocyclic building block used primarily in the discovery of small molecule therapeutics.[1][2] Unlike commodity reagents, this compound represents a "privileged scaffold" intermediate—specifically designed to allow orthogonal functionalization.[2][3]

• The "Methyl" Effect: The C5-methyl group modulates metabolic stability (blocking metabolic hotspots) and lipophilicity.[1][2][3]

• The "Bromo" Handle: The C6-bromine atom provides a reactive site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) without interfering with the thiophene ring's reactivity.[1][2]

Critical Sourcing Insight: This compound is not a product of direct bromination.[2][3] Direct bromination of 5-methylbenzo[b]thiophene yields the C3-bromo isomer due to the high electron density of the thiophene ring.[1][2] Consequently, CAS 19076-22-3 must be synthesized via de novo ring construction, significantly impacting its price, lead time, and impurity profile.[1][2]

Part 2: Market Intelligence – Suppliers & Pricing

Supply Chain Landscape

The market for CAS 19076-22-3 is bifurcated into Stocking Distributors (small scale, mg to g) and Custom Manufacturing Organizations (CMOs) (kg scale).[1][2]

Status: Tier 2 Rare Chemical (Available, but often requires lead time for >10g orders).[2][3]

Verified Supplier Matrix

Supplier Tier	Vendor Name	Typical Purity	Format	Lead Time	Strategic Fit
Distributor (US/EU)	AK Scientific (AKSci)	95-97%	Solid	1-3 Days	Rapid SAR prototyping (mg scale).[1][2]
Distributor (Global)	Ambeed	97%+	Solid	3-7 Days	Standard library synthesis.[1][2][3]
Aggregator	MolPort / eMolecules	Varies	Solid	2-4 Weeks	Accessing obscure inventory.[1][2][3]
CMO (China/India)	WuXi AppTec / Enamine	>98%	Bulk	8-12 Weeks	Process development & scale-up.[1][2][3]

Price Analysis (Estimates Q1 2025)

Pricing is non-linear due to the complexity of the synthesis.[2]

Quantity	Estimated Price Range (USD)	Unit Cost (USD/g)	Notes
100 mg	$80 - $150	$1,000+	Research premium; high packaging cost.[1][2]
1 gram	$350 - $600	$350 - $600	Standard catalog pricing.[1][2]
10 grams	$1,800 - $2,500	$180 - $250	Requires inquiry; likely batch-specific.[1][2]
1 kg	Custom Quote	~$50 - $80	Requires FTE-based custom synthesis contract.[1][2][3]

Sourcing Tip: Always request a specific H-NMR confirming the regiochemistry (see Section 4) before placing bulk orders. Mislabeling of the C3-bromo isomer is a common industry risk.[1][2]

Part 3: Technical Sourcing – The "Why" Behind the Cost

To understand the price and impurity profile, one must understand the synthesis.[2][3] You cannot simply buy cheap 5-methylbenzothiophene and brominate it.[1][2][3]

The Regioselectivity Challenge

Electrophilic Aromatic Substitution (EAS) on benzo[b]thiophene favors the C3 position (thiophene ring) followed by C2 .[2][3] The benzene ring (C4-C7) is deactivated.[1][2][3]

• Direct Bromination: Yields 3-bromo-5-methylbenzo[b]thiophene (Wrong Isomer).[1][2]

• Required Route: The benzene ring must be functionalized before the thiophene ring is closed.[2][3]

Synthetic Pathway Visualization

The following diagram illustrates the necessary "Bottom-Up" synthesis versus the failed "Top-Down" approach.

Figure 1: Synthetic logic dictating the cost structure. The direct route (red) fails, necessitating the more complex precursor route (green).[2]

Part 4: Quality Control & Self-Validating Protocols

When sourcing this material, the Certificate of Analysis (CoA) must be validated against specific criteria to ensure you have the correct isomer.

Critical Quality Attributes (CQAs)

Attribute	Specification	Method	Reason
Appearance	Off-white to pale yellow solid	Visual	Oxidation of sulfur can darken the solid.[1][2]
Purity	>97.0%	HPLC (254 nm)	Remove uncyclized thiols (odorous/reactive).[2][3]
Regiochemistry	Critical	1H-NMR	Distinguish from 3-bromo isomer.

Self-Validating NMR Protocol

Objective: Confirm the bromine is on the benzene ring (C6) and not the thiophene ring (C3).[1][2][3]

• Solvent: DMSO-d6 or CDCl3.[1][2][3]

• Key Signals to Watch:

  • Thiophene Protons (C2-H, C3-H): You must see two doublets (or d,d) in the aromatic region (typically

    7.3 - 7.5 ppm) with a coupling constant Hz.[1][2]

  • Validation: If you see a singlet in this region, the C3 position is substituted (Wrong Isomer).[2][3]

  • Benzene Protons (C4-H, C7-H): Two singlets (para-relationship, weak coupling) in the aromatic region.[1][2]

HPLC Method (Generic Gradient)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.[2][3]

• Mobile Phase A: Water + 0.1% Formic Acid.[2][3]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2][3]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV 254 nm (Benzothiophene absorbs strongly here).[2][3]

Part 5: Handling & Safety

• Hazard Class: Irritant (Skin/Eye).[2][3]

• Storage: Keep cold (

  ) and dark. Thiophenes can be light-sensitive over long periods.[1][2][3]

• Odor: Like many organosulfur compounds, it may have a faint disagreeable odor; handle in a fume hood.[2][3]

References

• AK Scientific Product Catalog. 6-Bromo-5-methylbenzo[b]thiophene Product Page. Retrieved from [2]

• Ambeed Chemical. Product Analysis and NMR Data for CAS 19076-22-3. Retrieved from

• National Institute of Standards and Technology (NIST). Benzo[b]thiophene, 5-methyl- General Chemistry. Retrieved from [2]

• Organic Chemistry Portal. Synthesis of Benzothiophenes: Methodologies and Mechanisms. Retrieved from

• PubChem. Compound Summary: 6-Bromo-5-methylbenzo[b]thiophene.[1][2][3] Retrieved from

Sources

• 1. americanelements.com [americanelements.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]

Protocols & Analytical Methods

Leveraging 6-Bromo-5-methylbenzo[b]thiophene in the Synthesis of High-Performance Organic Field-Effect Transistors

An Application Note and Protocol Guide for Researchers

Introduction: The Strategic Importance of Benzothiophene Scaffolds in Organic Electronics

Organic field-effect transistors (OFETs) represent a cornerstone of next-generation electronics, promising lightweight, flexible, and low-cost alternatives to traditional silicon-based devices.[1][2] The performance of these devices is intrinsically linked to the molecular design of the organic semiconductor (OSC) at their core. Among the various classes of OSCs, materials based on the[1]benzothieno[3,2-b][1]benzothiophene (BTBT) scaffold and related fused thiophene structures have emerged as exceptionally promising p-type semiconductors.[3][4] This is due to their rigid, planar structure which facilitates strong intermolecular π-π stacking, a crucial factor for efficient charge transport.[3][5]

This guide focuses on a key building block for advanced OSCs: 6-Bromo-5-methylbenzo[b]thiophene . The strategic placement of the methyl and bromo substituents on the benzothiophene core provides a unique combination of properties and synthetic versatility, making it an invaluable precursor for tailor-made semiconductor materials.

Part 1: The Rationale Behind 6-Bromo-5-methylbenzo[b]thiophene

The efficacy of 6-Bromo-5-methylbenzo[b]thiophene as a synthetic precursor is not accidental; it is a result of deliberate molecular engineering. Understanding the role of each substituent is key to appreciating its utility.

• The 6-Bromo Group: A Versatile Synthetic Handle: The bromine atom is the most critical feature for synthesis. It serves as a highly reliable reactive site for palladium-catalyzed cross-coupling reactions, such as Stille and Suzuki couplings.[6][7] This allows for the precise and efficient construction of extended π-conjugated systems by coupling the benzothiophene unit with other aromatic or heteroaromatic moieties.[8][9] The carbon-bromine bond's reactivity is well-understood and provides a robust pathway for building complex molecular architectures essential for high-performance OSCs.[6]

• The 5-Methyl Group: Influencing Solubility and Morphology: While the bromo group provides synthetic reactivity, the methyl group plays a more subtle yet crucial role in tuning the material's physical properties. The introduction of small alkyl groups like methyl can enhance the solubility of the resulting oligomers or polymers in common organic solvents. This is a significant advantage for device fabrication, as it enables the use of solution-based processing techniques like spin-coating or printing, which are scalable and cost-effective.[10] Furthermore, the methyl group can influence the solid-state packing of the molecules in the thin film, which directly impacts the charge carrier mobility of the final OFET device.[11][12]

Part 2: Synthesis of a Benzothiophene-Based Conjugated Polymer via Stille Coupling

One of the most powerful methods to polymerize 6-bromo-5-methylbenzo[b]thiophene is the Stille cross-coupling reaction.[13][14] This reaction forms a carbon-carbon bond between an organotin compound and an organic halide. Here, we provide a representative protocol for the copolymerization of 6-bromo-5-methylbenzo[b]thiophene with a distannylated comonomer.

Workflow for OFET Material Synthesis and Device Fabrication

Caption: Overall workflow from monomer to characterized device.

Detailed Protocol: Stille Polycondensation

Objective: To synthesize a poly(5-methylbenzo[b]thiophene-alt-thiophene) copolymer.

Materials:

• 6-Bromo-5-methylbenzo[b]thiophene (Monomer A)

• 2,5-Bis(trimethylstannyl)thiophene (Monomer B)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (Catalyst)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (Ligand)

• Anhydrous Toluene (Solvent)

• Anhydrous Dimethylformamide (DMF) (Solvent)

Protocol:

• Inert Atmosphere: All glassware should be oven-dried, and the reaction must be conducted under an inert atmosphere (e.g., Argon or Nitrogen) using Schlenk line techniques. This is critical as the Pd(0) catalyst is sensitive to oxygen.[15]

• Reagent Preparation: In a Schlenk flask, dissolve equimolar amounts of 6-Bromo-5-methylbenzo[b]thiophene and 2,5-Bis(trimethylstannyl)thiophene in anhydrous toluene.

• Catalyst Preparation: In a separate Schlenk flask, dissolve the catalyst Pd₂(dba)₃ (1-2 mol%) and the ligand P(o-tol)₃ (4-8 mol%) in a small amount of anhydrous toluene. The ligand is essential to stabilize the palladium catalyst and facilitate the reaction steps.[14]

• Reaction Initiation: Add the catalyst solution to the monomer solution via cannula.

• Polymerization: Heat the reaction mixture to reflux (approx. 110 °C) and stir vigorously for 24-48 hours. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• End-Capping: To terminate the polymerization and remove reactive chain ends, add a small amount of 2-bromothiophene and stir for 2 hours, followed by a small amount of 2-(tributylstannyl)thiophene and stir for another 2 hours.

• Polymer Precipitation: After cooling to room temperature, pour the reaction mixture slowly into a beaker of methanol with vigorous stirring. The polymer will precipitate out of the solution.

• Collection: Collect the precipitated polymer by filtration.

Purification: A Critical Step for High Performance

The purity of the organic semiconductor is paramount for achieving high device performance, as impurities can act as charge traps, severely limiting mobility.[16][17]

• Soxhlet Extraction: The crude polymer should be purified by sequential Soxhlet extraction with acetone, hexane, and chloroform. The desired polymer fraction is typically soluble in chloroform. This process removes residual catalyst, ligand, and low molecular weight oligomers.

• Final Precipitation: The chloroform fraction is concentrated, and the polymer is re-precipitated into methanol.

• Drying: The final polymer is collected by filtration and dried under high vacuum for at least 24 hours.

Part 3: OFET Device Fabrication and Characterization

A standard bottom-gate, top-contact (BGTC) device architecture is commonly used for evaluating new materials.[1][18]

OFET Device Architecture

Sources

• 1. ossila.com [ossila.com]
• 2. Organic field-effect transistor - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Benzothienobenzothiophene: recent uses as a transistor material and derivatization for adding new features in device functions - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00904A [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. nbinno.com [nbinno.com]
• 7. Bromination of the benzothioxanthene Bloc: toward new π-conjugated systems for organic electronic applications - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. Dibenzothiophene derivatives as new prototype semiconductors for organic field-effect transistors - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Novel benzo[b]thieno[2,3-d]thiophene derivatives with an additional alkyl-thiophene core: synthesis, characterization, and p-type thin film transistor performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Nonstoichiometric Stille Coupling Polycondensation for Synthesizing Naphthalene-Diimide-Based π-Conjugated Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Purity of organic semiconductors as a key factor for the performance of organic electronic devices - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QM00690D [pubs.rsc.org]
• 17. High-Purity Sublimed Materials for Organic Electronic Devices [sigmaaldrich.com]
• 18. pubs.aip.org [pubs.aip.org]

Technical Notes & Optimization

Technical Support Center: Purification of 6-Bromo-5-methylbenzo[b]thiophene

Case ID: PUR-BT-6B5M Status: Active Assigned Specialist: Senior Application Scientist Subject: Optimization of Downstream Processing for 6-Bromo-5-methylbenzo[b]thiophene (Intermediate)

Executive Summary

6-Bromo-5-methylbenzo[b]thiophene is a highly valued scaffold in medicinal chemistry, particularly in the development of Selective Estrogen Receptor Modulators (SERMs) and antifungal agents. Its purification is often complicated by the presence of regioisomers (e.g., 4-bromo analogs), unreacted sulfur precursors, and transition metal residues from cyclization steps.

This guide provides a tiered troubleshooting approach, moving from bulk crystallization to high-resolution chromatography.

Part 1: Diagnostic & Decision Matrix

Before selecting a method, characterize your crude material. Use the following decision tree to determine the optimal workflow.

Figure 1: Decision matrix for selecting the appropriate purification strategy based on the physical state and TLC profile of the crude intermediate.

Part 2: Troubleshooting Guides (FAQs)

Module A: Crystallization & Precipitation

Primary method for solids with >85% crude purity.

Q1: My product is oiling out instead of crystallizing. How do I fix this? Diagnosis: This usually indicates the presence of residual solvent (toluene/DMF) or a "supersaturation" event where the solution is too concentrated or cooling too fast. Protocol:

• Seed It: Retain a tiny crystal from a previous batch or a pure reference standard. Add it to the oiling solution at room temperature.

• Solvent Switch: If using Ethanol (EtOH), switch to a Hexane/Ethyl Acetate (EtOAc) system.

  • Dissolve crude oil in minimum hot EtOAc (60°C).

  • Add warm Hexane dropwise until persistent cloudiness appears.

  • Add 1-2 drops of EtOAc to clear it.

  • Cool slowly to Room Temp (RT), then 4°C.

Q2: Which solvent system is best for removing the des-bromo impurity? Insight: The des-bromo analog (5-methylbenzo[b]thiophene) is a common byproduct if Pd-catalysis was used. It is slightly more soluble in non-polar solvents than the brominated product. Recommended System: Methanol (MeOH) / Water .

• Dissolve in boiling MeOH.

• Add water until turbidity.

• The more polar brominated product often crystallizes out first, leaving the des-bromo impurity in the mother liquor.

Table 1: Solvent Compatibility Guide

Solvent System	Ratio (v/v)	Application	Risk Factor
EtOH (Absolute)	100%	General purification	Moderate yield loss
Hexane / EtOAc	9:1 to 4:1	High recovery; good for oils	Oiling out if cooled too fast
MeOH / Water	10:1	Removal of non-polar byproducts	Hydrophobic crashing
IPA (Isopropyl Alcohol)	100%	Removal of colored tars	Low solubility at RT

Module B: Chromatographic Purification

Required for oils or mixtures with regioisomers (e.g., 4-bromo vs. 6-bromo).

Q3: I see two spots very close together on TLC. Is this the regioisomer? Analysis: Yes. In electrophilic cyclization (e.g., using Br2 or NBS), bromination can occur at C4 or C6 positions depending on the directing effects of the 5-methyl group. The 5-methyl group is ortho/para directing.

• 6-Bromo (Target): Ortho to methyl, para to sulfur (electronic push).

• 4-Bromo (Impurity): Ortho to methyl. Separation Protocol:

• Stationary Phase: High-grade Silica Gel (230-400 mesh).

• Mobile Phase: 100% Hexane → 2% EtOAc in Hexane .

• Gradient: Run isocratic 100% Hexane for 3 column volumes (CV) to elute non-polar impurities (e.g., disulfides). Then ramp slowly to 2% EtOAc. The 6-bromo isomer typically elutes after the 4-bromo isomer due to slightly higher polarity/polarizability interactions with silica.

Q4: My compound is streaking/tailing on the column. Fix: Benzothiophenes are sulfur-rich and can interact with acidic sites on silica.

• Pre-treatment: Flush the column with 1% Triethylamine (TEA) in Hexane before loading. This neutralizes the silica.

• Loading: Load the sample as a liquid injection (dissolved in min. Hexane/DCM) rather than dry loading on silica, which can exacerbate decomposition.

Module C: Chemical Scavenging (The "Invisible" Impurities)

Q5: The NMR looks clean, but the solid is brown/tan instead of off-white. Cause: Trace polymerized thiophenes or metal residues (Pd/Cu from cyclization). De-colorization Protocol:

• Dissolve crude in DCM.[1]

• Add Activated Carbon (Charcoal) (10 wt% of crude mass).

• Reflux for 30 minutes.

• Filter hot through a Celite pad.

• Concentrate and recrystallize.[1][2]

Q6: How do I remove residual Copper or Palladium? Why it matters: Metals can poison downstream coupling reactions (e.g., Suzuki/Buchwald).

• For Copper (Cu): Wash the organic phase with 10% aqueous Ammonium Hydroxide (

  ) or EDTA solution. The aqueous layer will turn blue (complexation).

• For Palladium (Pd): Use a silica-bound scavenger (e.g., SiliaMetS® Thiol ) or wash with aqueous Sodium Diethyldithiocarbamate.

Part 3: Analytical Validation

Standard Specifications for 6-Bromo-5-methylbenzo[b]thiophene:

• Appearance: Off-white to pale yellow crystalline solid.

• 1H NMR (CDCl3): Look for the diagnostic singlets/doublets in the aromatic region.

  • Note: The H-4 and H-7 protons will appear as singlets (or weak doublets due to long-range coupling) if the 6-position is brominated.

  • H-4: ~7.6-7.8 ppm (Deshielded by Br if 4-isomer; check integration).

  • Methyl Group: Singlet at ~2.4-2.5 ppm.

• Melting Point: Expect range 95°C – 105°C (Estimate based on 3-bromo analogs [117-121°C] and non-brominated parent [32°C]). Note: Impurities drastically lower MP.

References

• Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization. National Institutes of Health (PMC). Available at: [Link]

• Purification method of benzothiophene (JP4357608B2).Google Patents.

• Benzo[b]thiophene, 5-methyl- (Data Sheet). NIST Chemistry WebBook.[3][4] Available at: [Link]

• Transition-Metal-Free Method for the Synthesis of Benzo[b]thiophenes. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. reddit.com [reddit.com]
• 3. Benzo[b]thiophene, 5-methyl- [webbook.nist.gov]
• 4. Benzo[b]thiophene [webbook.nist.gov]

Technical Support Center: High-Fidelity Coupling of 6-Bromo-5-methylbenzo[b]thiophene

Executive Summary & Problem Context

The Challenge: Coupling reactions involving 6-Bromo-5-methylbenzo[b]thiophene are notoriously prone to hydrodehalogenation (debromination), where the C-Br bond is replaced by a C-H bond rather than the desired C-C or C-N bond.

The Root Cause (Steric-Electronic Mismatch): The methyl group at the C5 position exerts significant ortho-steric hindrance . While the oxidative addition of the C6-Br bond to Palladium is typically fast, the subsequent transmetallation step is kinetically retarded by the adjacent methyl group. This "stalled" catalytic cycle leaves the reactive Aryl-Pd(II) intermediate vulnerable to side reactions—specifically, hydride abstraction from solvents or bases, leading to the "reduced" byproduct (5-methylbenzo[b]thiophene).

Diagnostic Hub: Is it Debromination?

Before altering your protocol, confirm the identity of your impurity. Debromination byproducts are often difficult to separate by chromatography due to similar polarity to the starting material.

Symptom Checker

Diagnostic Method	Observation Indicating Debromination
LC-MS (Low Res)	Mass = -78 Da . The byproduct mass will be exactly the Starting Material (SM) mass minus 78 (Loss of Br, Gain of H).
1H-NMR	Multiplicity Change. The C6 position, previously a quaternary carbon (C-Br), becomes a C-H. Look for a new aromatic signal (often a doublet or singlet depending on C7 coupling) that integrates to 1H.
Reaction Kinetics	The starting material is consumed, but the desired product yield plateaus while a non-polar spot accumulates.

Mechanistic Insight: The "Hydride Leak"

To fix the problem, you must understand the pathway. Debromination usually occurs via a Two-Electron Pathway (via

-hydride elimination from a ligand/solvent) or a Radical Pathway (Single Electron Transfer).

The Divergent Pathway Diagram

Caption: The "Critical Junction" illustrates how steric hindrance at the transmetallation step allows the Pd-intermediate to interact with hydride sources (solvents/bases), leading to debromination.

Optimization Matrix (Do's and Don'ts)

The following table summarizes the chemical environment adjustments required to suppress the hydride pathway.

Parameter	High Risk (Avoid)	Safe / Recommended	Technical Rationale
Solvent	Secondary Alcohols (Isopropanol, 2-Butanol), Ethanol.	Aprotic / Non-nucleophilic. Toluene, 1,4-Dioxane, DMF, THF.	Secondary alcohols are excellent hydride donors via -hydride elimination on the Pd center [1].
Base	Amines (Triethylamine, DIPEA).	Inorganic Carbonates/Phosphates. K₃PO₄, Cs₂CO₃, K₂CO₃.	Amines containing -hydrogens can serve as hydride sources. Inorganic bases eliminate this risk [2].
Catalyst	Simple Pd salts (Pd(OAc)₂ without ligands).	Pre-formed Catalysts. Pd(dppf)Cl₂, Pd(dtbpf)Cl₂, or Pd-G4 Buchwald generations.	Bidentate ligands (dppf) prevent the formation of open coordination sites required for -hydride elimination [3].
Water	Excessive Water in protic mixtures.	Strictly Anhydrous (if problem persists) or minimal water (5:1 ratio).	Water can facilitate "inorganic" -hydride elimination in the presence of boronates [4].

Validated Experimental Protocols

Protocol A: The "Robust" Standard (Suzuki-Miyaura)

Use this for initial attempts. It balances reactivity with suppression of side reactions.

• Reagents:

  • Substrate: 6-Bromo-5-methylbenzo[b]thiophene (1.0 equiv)

  • Boronic Acid: 1.2 – 1.5 equiv (Excess helps drive the slow transmetallation)

  • Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%) - The ferrocene backbone provides a bite angle that resists hydride elimination.

  • Base: K₃PO₄ (3.0 equiv) - Anhydrous tribasic phosphate is superior to carbonates for hindered couplings.

  • Solvent: 1,4-Dioxane / Water (10:1 ratio).[1] Degassed thoroughly.

• Procedure:

  • Charge solids into a vial.

  • Evacuate and backfill with Argon (x3). Crucial: Oxygen promotes homocoupling and catalyst decomposition, which indirectly favors debromination.

  • Add degassed solvents.[1][2]

  • Heat to 80-90°C . Note: Higher temperatures (>100°C) often accelerate the side reaction more than the coupling.

Protocol B: The "Rescue" Method (For Severe Debromination)

Use this if Protocol A yields >10% debrominated byproduct. This method eliminates all hydride donors.

• Reagents:

  • Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%) or XPhos Pd G4 .

    • Why? Buchwald ligands (SPhos/XPhos) create a highly active catalyst that accelerates the oxidative addition and transmetallation steps, effectively "outrunning" the side reaction [5].

  • Base: Cs₂CO₃ (dry) .

  • Solvent: Anhydrous Toluene (Do not use water).

• Procedure:

  • Perform strictly in a glovebox or under positive Argon pressure.

  • Heat to 100°C.

  • Tip: If the boronic acid is insoluble in toluene, add a small amount (5-10%) of anhydrous DMF.

Frequently Asked Questions (FAQ)

Q: I see a spot that is M+H of my product. Is it the product? A: Be careful. If you are coupling with a boronic acid that has a mass similar to Br (unlikely, but possible), check the isotope pattern. However, the most common "fake product" is the homocoupling of the boronic acid . Always verify by NMR.

Q: Can I use Ethanol/Water? It’s greener. A: For this specific substrate (5-methyl-6-bromo), No . Ethanol is a primary alcohol and can act as a reducing agent. While often acceptable for simple aryl bromides, the steric hindrance here makes the Pd-intermediate live too long, giving it time to find the ethanol and eliminate a hydride. Stick to Dioxane or Toluene.

Q: Does catalyst loading affect debromination? A: Yes. Paradoxically, higher catalyst loading can sometimes increase side reactions if the active species aggregates or if the ratio of Ligand:Pd is not optimized. Ensure you maintain a Ligand:Pd ratio

2:1 (for monodentate ligands) to keep the Pd ligated and protected from solvent interaction.

References

• Zoltán, S. et al. "Mechanistic Studies on the Palladium-Catalyzed Hydrodehalogenation of Aryl Halides." Organometallics, 2018. Link

• Navarro, O. et al. "Dehalogenation Reactions Catalyzed by a Versatile N-Heterocyclic Carbene-Palladacycle Complex." Journal of Organic Chemistry, 2006.[3] Link

• Barder, T. E. et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005. Link

• Stokes, B. J. et al. "Water as a Hydride Source in Palladium-Catalyzed Reduction." Journal of the American Chemical Society, 2016.[4] Link

• Martin, R. & Buchwald, S. L. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research, 2008. Link

Sources

• 1. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Deciphering complexity in Pd–catalyzed cross-couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. amphoteros.com [amphoteros.com]

Technical Support Center: Optimization of C-H Activation in 6-Bromo-5-methylbenzo[b]thiophene

Ticket #: CH-ACT-8820 Status: Open Subject: Troubleshooting Regio- and Chemoselectivity in Halogenated Thiophene Scaffolds Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary

You are working with 6-Bromo-5-methylbenzo[b]thiophene , a high-value scaffold where the 6-bromo motif serves as a critical handle for downstream diversification (e.g., Buchwald-Hartwig amination).

The Central Conflict: Standard cross-coupling conditions (e.g., Suzuki-Miyaura) will attack the C-Br bond. To functionalize the thiophene ring (C2 or C3) via C-H activation without dehalogenating the benzene ring, you must operate under Concerted Metalation-Deprotonation (CMD) regimes rather than traditional oxidative addition pathways.

This guide provides the protocols to achieve Chemoselective C-H Activation (preserving the Ar-Br bond) and Regiocontrol (C2 vs. C3).

Module 1: The Chemoselectivity Challenge (C-H vs. C-Br)

User Query: "Every time I try to arylate the C2 position, I get a complex mixture or oligomers involving the bromine position. How do I stop the catalyst from reacting with the C-Br bond?"

Diagnosis

You are likely using a Pd(0) source (like Pd(PPh3)4) or a pathway that generates highly reactive Pd(0) species. Pd(0) undergoes oxidative addition into C-Br bonds (

kcal/mol) much faster than it activates C-H bonds.

Resolution: The "Fagnou" CMD Pathway

To preserve the C-Br bond, you must use a Pd(II) catalytic cycle that avoids the formation of electron-rich Pd(0) species capable of attacking the aryl bromide. This is achieved using Pivalic Acid (PivOH) as a proton shuttle.

Mechanism of Action (The "Safe Zone")

In the CMD pathway, the pivalate ligand acts as an intramolecular base, deprotonating the C-H bond simultaneously as the metal coordinates. This lowers the energy barrier for C-H cleavage below that of C-Br oxidative addition.

Figure 1: The CMD pathway (top) allows C-H activation while bypassing the Pd(0) "Danger Zone" that leads to C-Br insertion.

Module 2: Regioselectivity (C2 vs. C3)

User Query: "I need to target the C3 position, but the reaction exclusively happens at C2. Why?"

Diagnosis

The C2 proton in benzo[b]thiophene is significantly more acidic (pKa ~32) than C3 due to the inductive effect of the sulfur atom. Under thermodynamic control or standard electrophilic palladation, C2 is the default target.

Decision Matrix

Target Position	Strategy	Key Reagent	Mechanism
C2 (Alpha)	Default. Use standard CMD conditions.	Pd(OAc)2 / PivOH	Acid-Base controlled.
C3 (Beta)	Steric/Electronic Switch. Requires blocking C2 or using Iridium.	[Ir(OMe)(cod)]2 / dtbpy	C-H Borylation (Steric control).
C3 (Direct)	C2-Blocking. Install a removable group (TMS/Cl) at C2 first.	--	Force reaction to C3.

Impact of 5-Methyl & 6-Bromo

• 5-Methyl: Located on the benzene ring, it exerts minimal steric influence on C2/C3. However, it increases the lipophilicity of the molecule, aiding solubility in non-polar solvents like toluene.

• 6-Bromo: Electron-withdrawing. It slightly increases the acidity of the C2 proton, further favoring C2 selectivity over C3.

Module 3: Experimental Protocols

Protocol A: Chemoselective C2-Arylation (Preserving 6-Br)

Based on Fagnou conditions adapted for halogenated heterocycles.

Objective: Couple an Aryl Iodide (Ar-I) to C2 while leaving 6-Br untouched.

Reagents:

• Substrate: 6-Bromo-5-methylbenzo[b]thiophene (1.0 equiv)

• Coupling Partner: Aryl Iodide (1.2 equiv) — Avoid Aryl Bromides to prevent scrambling.

• Catalyst: Pd(OAc)₂ (5 mol%) — Must be Pd(II).

• Ligand/Additive: Pivalic Acid (PivOH) (30 mol%)

• Base: Cs₂CO₃ (2.0 equiv) — Anhydrous is critical.

• Solvent: Toluene or Mesitylene (0.2 M)

Step-by-Step:

• Setup: In a glovebox or under strict Ar flow, combine Pd(OAc)₂, Cs₂CO₃, and PivOH in a pressure vial.

• Addition: Add the substrate and Aryl Iodide dissolved in degassed Toluene.

• Reaction: Seal and heat to 100–110 °C for 16 hours.

  • Note: Do not exceed 120 °C; higher temps increase the risk of Pd insertion into the C-Br bond.

• Workup: Filter through a celite pad to remove palladium black. Wash with EtOAc.[1][2]

• Purification: Silica gel chromatography. The product will be less polar than the starting material.

Validation Check:

• Take an aliquot at 1 hour. If you see dehalogenated starting material (mass = M-Br), your reaction temperature is too high or your solvent contains water (promoting hydrodehalogenation).

Protocol B: C3-Selective Borylation (Ir-Catalyzed)

Based on Hartwig-Miyaura conditions.

Objective: Install a Boronic Pinacol Ester (BPin) at C3.

Reagents:

• Substrate: 6-Bromo-5-methylbenzo[b]thiophene (1.0 equiv)

• Borylating Agent: B₂Pin₂ (1.0 equiv)

• Catalyst: [Ir(OMe)(cod)]₂ (1.5 mol%)

• Ligand: dtbpy (4,4′-di-tert-butyl-2,2′-bipyridine) (3 mol%)

• Solvent: Hexane or THF (0.5 M)

Step-by-Step:

• Pre-complexation: Mix Ir-catalyst and dtbpy in 1mL solvent for 10 mins until the solution turns dark brown/red.

• Reaction: Add B₂Pin₂ and substrate.

• Conditions: Heat at 60 °C for 4-8 hours.

  • Note: Iridium catalysts are extremely sensitive to steric environment. The C2 position is sterically accessible, but the electronic preference of Ir-borylation often favors the beta-position (C3) in benzo-fused systems, or a mixture.

  • Optimization: If C2 borylation dominates, you must block C2 with a TMS group first (Lithiation -> TMSCl), borylate C3, then deprotect C2.

Module 4: Troubleshooting & FAQs

Issue: Sulfur Poisoning

Symptom: Reaction starts but stalls after 20% conversion. Adding more catalyst restarts it briefly. Cause: The sulfur atom in benzo[b]thiophene binds to the Pd center, forming a resting state that is catalytically inactive (

coordination). Fix:

• Increase Temperature: Higher T promotes dissociation of the Pd-S bond.

• Add Silver Salts: Add Ag₂CO₃ (0.5 equiv) . Silver has a high affinity for sulfur and can "distract" the sulfur lone pair or assist in halide abstraction, keeping the Pd active [1].

Issue: "Halogen Dance" (Isomerization)

Symptom: The bromine atom moves from position 6 to position 2 or 3. Cause: Lithiation-based approaches (e.g., nBuLi) are dangerous here. The "Halogen Dance" occurs when a lithiated species isomerizes to a more stable position adjacent to the halogen. Fix: Avoid Organolithiums. Stick to Transition Metal Catalysis (Pd/Ir) which does not generate the localized anions required for halogen migration.

Figure 2: Rapid diagnostic flow for common failure modes.

References

• Ag(I)–C–H Activation Enables Near-Room-Temperature Direct α-Arylation of Benzo[b]thiophenes. Journal of the American Chemical Society, 2018.

• Completely regioselective direct C-H functionalization of benzo[b]thiophenes using a simple heterogeneous catalyst. Chemical Science, 2013.

• Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides with Arylboronic Acids. ACS Omega, 2023.

• Room-Temperature Direct β-Arylation of Thiophenes and Benzo[b]thiophenes and Kinetic Evidence for a Heck-type Pathway. Journal of the American Chemical Society, 2016.

• Synthesis of Regioselectively Functionalized Benzo[b]thiophenes by Combined ortho-Lithiation−Halocyclization Strategies. The Journal of Organic Chemistry, 2010.[3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

thermal stability of 6-Bromo-5-methylbenzo[B]thiophene in high-temp reactions

Introduction

Welcome to the Technical Support Center. I am Dr. Aristh, Senior Application Scientist.

You are likely working with 6-Bromo-5-methylbenzo[b]thiophene (CAS: N/A for specific isomer, generic benzothiophene derivatives ref [1]) as an intermediate in cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).

While the benzo[b]thiophene core is aromatic and inherently robust, the 6-bromo-5-methyl substitution pattern introduces specific thermal and steric vulnerabilities. This guide addresses the "Ortho-Effect" (steric crowding between the 5-Me and 6-Br), the risk of sulfur-mediated catalyst poisoning, and thermal degradation pathways specific to this scaffold.

Module 1: Thermal Thresholds & Degradation Profiles

Core Concept: The benzo[b]thiophene ring itself is stable up to ~300°C. However, the functional groups define the operational thermal limit.

The Three-Point Failure Mode

At elevated temperatures (>120°C), three distinct degradation pathways compete. Understanding these allows you to diagnose "black tar" or low yields.

Figure 1: Thermal degradation pathways. The primary risk in coupling reactions is Hydrodehalogenation, not ring destruction.

Critical Thermal Data

Parameter	Limit	Mechanism of Failure
Melting Point	~90–105°C (Est.)	Phase change only; not degradation.
Safe Process Temp	< 130°C	Above this, C-Br homolysis becomes statistically significant in the presence of metals [2].
Oxidation Onset	> 100°C (in Air)	The 5-methyl group is benzylic and electron-rich, making it prone to oxidation to the aldehyde.
C-S Bond Cleavage	> 250°C	Rare in standard synthesis; requires forcing conditions (e.g., Raney Ni).

Module 2: High-Temperature Reaction Troubleshooting

Scenario: You are performing a Suzuki coupling at 110°C in Toluene/Water, but conversion is stalled at 40%.

The "Ortho-Effect" Diagnosis: The 5-methyl group exerts steric pressure on the 6-position. This hinders the oxidative addition of Palladium into the C-Br bond. If you simply increase the temperature to force the reaction, you risk catalyst death (aggregation) before the reaction completes.

Troubleshooting Protocol

Q: My reaction turned black and yield is <10%. What happened? A: "Palladium Black" formation. The thiophene sulfur coordinated to the Pd, displacing weak ligands, and the high temperature caused the Pd to aggregate.

• Fix: Switch to biaryl phosphine ligands (e.g., SPhos, XPhos). These are bulky and electron-rich, preventing sulfur coordination and facilitating oxidative addition despite the 5-methyl steric hindrance [3].

Q: I see a new spot on TLC just below the product, but mass spec shows [M-Br]. A: This is Hydrodehalogenation .

• Cause: Temperature too high (>120°C) or solvent acting as a hydride source (e.g., DMF/DMAc at reflux).

• Fix: Reduce Temp to 100°C. Switch solvent to 1,4-Dioxane or Toluene. Ensure your base (e.g., K2CO3) is dry.

Decision Tree: Optimization Strategy

Figure 2: Logical workflow for diagnosing reaction failure.

Module 3: Validated Experimental Protocols

Directive: Do not rely on generic "Suzuki conditions." Use this optimized protocol designed for sterically hindered, sulfur-containing halides.

Protocol 3.1: High-Stability Cross-Coupling

Designed to minimize thermal stress and sulfur poisoning.

• Solvent Prep: Sparge 1,4-Dioxane with Argon for 20 mins. (Removal of O2 is critical to prevent benzylic oxidation of the 5-Me group).

• Catalyst System:

  • Source: Pd(OAc)2 (2 mol%)

  • Ligand: SPhos (4 mol%) - Crucial: SPhos creates a "shell" protecting Pd from the Thiophene Sulfur.

• Base: K3PO4 (2.0 equiv) - Superior to carbonates for hindered substrates.

• Execution:

  • Load solid reagents.

  • Add solvent.[1][2]

  • Heat to 90°C (Do not exceed 100°C initially).

  • Monitor by HPLC/UPLC at 2 hours.

• Checkpoint: If conversion <20% at 2h, raise temp to 105°C. Do not exceed 120°C.

FAQ: Frequently Asked Questions

Q: Can I use DMF as a solvent at 140°C? A: Absolutely not. At 140°C, DMF decomposes to form dimethylamine and CO. The dimethylamine can act as a reducing agent, stripping the bromine off your molecule (hydrodehalogenation) before the coupling occurs. Use Toluene or Xylene if high temps are required.

Q: Is the 5-methyl group acidic? A: Weakly. The pKa is ~40, but in the presence of strong bases (LiHMDS, NaH) and high heat, you can deprotonate the benzylic position, leading to polymerization. Use mild bases like K3PO4 or Cs2CO3.

Q: How do I remove residual Palladium from the product? A: Benzothiophenes "hold" onto Pd. A simple wash isn't enough. Use a Thiol-based scavenger resin (e.g., SiliaMetS® Thiol) at 50°C for 1 hour after the reaction.

References

• General Benzothiophene Stability

  • Review of Organosulfur Chemistry. NIST Chemistry WebBook, SRD 69. Link

• C-Br Bond Dissociation & Hydrodehalogenation

  • Bond Dissociation Energies of Organic Molecules. Acc.[1] Chem. Res. 2003, 36, 4, 255–263. Link

• Catalyst Poisoning & Ligand Selection

  • Overcoming Heterocycle Poisoning in Pd-Catalyzed C–H Functionalization. Nature Chemistry, 2013. Link

• Suzuki Coupling of Hindered Thiophenes

  • Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene.[3] Chemistry Central Journal, 2018. Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectral Analysis of 6-Bromo-5-methylbenzo[b]thiophene: A Comparative Approach

For researchers and professionals in drug development, the precise structural elucidation of novel compounds is a cornerstone of successful research. Among the array of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands out for its ability to provide detailed information about the molecular structure of a compound. This guide offers an in-depth analysis of the 1H NMR spectrum of 6-Bromo-5-methylbenzo[b]thiophene, a substituted heterocyclic compound of interest in medicinal chemistry. Rather than presenting a standalone analysis, we will employ a comparative methodology, leveraging the spectral data of structurally related analogues to predict and interpret the spectrum of our target molecule. This approach not only facilitates a more robust understanding of the compound but also hones the essential skill of spectral interpretation based on substituent effects.

The Foundational Principles of 1H NMR in Structural Elucidation

At its core, 1H NMR spectroscopy exploits the magnetic properties of hydrogen nuclei (protons). When placed in a strong magnetic field, these nuclei can exist in different spin states. The absorption of radiofrequency radiation causes a transition between these states, and the precise frequency at which this occurs—the chemical shift (δ)—is highly sensitive to the local electronic environment of the proton.[1][2][3] Key information derived from a 1H NMR spectrum includes:

• Chemical Shift (δ): Measured in parts per million (ppm), the chemical shift indicates the electronic environment of a proton. Electron-withdrawing groups deshield protons, shifting their signals downfield (to higher ppm values), while electron-donating groups shield them, causing an upfield shift (to lower ppm values).[2][3]

• Integration: The area under a signal is proportional to the number of protons it represents.[4]

• Multiplicity (Splitting Pattern): The splitting of a signal into multiple peaks (e.g., singlet, doublet, triplet) is caused by the magnetic influence of neighboring, non-equivalent protons. The n+1 rule is a common guide, where n is the number of adjacent, non-equivalent protons.

• Coupling Constant (J): The distance between the peaks in a split signal, measured in Hertz (Hz), provides information about the connectivity and spatial relationship of coupled protons.

Predicted 1H NMR Spectrum of 6-Bromo-5-methylbenzo[b]thiophene

Structure and Proton Numbering:

Caption: Structure of 6-Bromo-5-methylbenzo[b]thiophene with proton numbering.

Analysis of Substituent Effects:

• Benzo[b]thiophene (Parent Molecule): The 1H NMR spectrum of benzo[b]thiophene serves as our baseline. The protons on the benzene ring (H-4, H-5, H-6, H-7) typically appear in the aromatic region (around 7.3-7.9 ppm), while the protons on the thiophene ring (H-2, H-3) are also in this region but can be distinguished based on their characteristic coupling.[5][6]

• Effect of the Methyl Group (Electron-Donating): The methyl group at the C-5 position is an electron-donating group. This will cause a shielding effect on the nearby protons, leading to an upfield shift (lower ppm) of their signals. The protons most affected will be H-4 and H-6. The methyl protons themselves will appear as a singlet in the aliphatic region, typically around 2.4-2.6 ppm.[7]

• Effect of the Bromo Group (Electron-Withdrawing and Halogen Anisotropy): The bromine atom at the C-6 position is an electron-withdrawing group due to its electronegativity, which would generally cause a deshielding effect (downfield shift) on adjacent protons. However, halogens also exhibit anisotropic effects that can be shielding or deshielding depending on the proton's spatial relationship to the C-Br bond. In this case, the bromine atom will primarily influence the chemical shifts of H-7 and H-5 (which is replaced by the methyl group).

Predicted Chemical Shifts and Multiplicities:

Based on the analysis of these substituent effects, we can predict the following 1H NMR spectrum for 6-Bromo-5-methylbenzo[b]thiophene:

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
H-2	~7.4-7.6	Doublet	J2,3 ≈ 5.5 Hz
H-3	~7.3-7.5	Doublet	J3,2 ≈ 5.5 Hz
H-4	~7.7-7.9	Singlet	-
CH3	~2.4-2.6	Singlet	-
H-7	~7.9-8.1	Singlet	-

Comparative Spectral Analysis

To substantiate our predictions, let's compare the expected spectrum with the known spectral data of related compounds.

Compound	H-2 (ppm)	H-3 (ppm)	H-4 (ppm)	H-5 (ppm)	H-6 (ppm)	H-7 (ppm)	Methyl (ppm)
Benzo[b]thiophene[5]	7.44	7.34	7.83	7.36	7.34	7.88	-
5-Methylbenzo[b]thiophene[8][9][10]	~7.3	~7.2	~7.7	-	~7.1	~7.7	~2.5
5-Bromobenzo[b]thiophene[11]	~7.6	~7.3	~7.8	-	~7.4	~8.1	-
6-Bromo-5-methylbenzo[b]thiophene (Predicted)	~7.4-7.6	~7.3-7.5	~7.7-7.9	-	-	~7.9-8.1	~2.4-2.6

This comparison highlights how the electronic effects of the substituents modulate the chemical shifts of the aromatic protons. The predicted values for 6-Bromo-5-methylbenzo[b]thiophene are a logical extension of the observed trends in the reference compounds. For instance, the downfield shift of H-7 is consistent with the deshielding effect of the adjacent bromine atom. The singlet nature of H-4 and H-7 is due to the absence of adjacent protons for coupling.

Experimental Protocol for 1H NMR Spectrum Acquisition

To obtain a high-quality 1H NMR spectrum of 6-Bromo-5-methylbenzo[b]thiophene, the following experimental protocol is recommended.[12][13]

Workflow for 1H NMR Sample Preparation and Data Acquisition:

Caption: Standard workflow for 1H NMR analysis.

Key Considerations for the Protocol:

• Solvent Selection: Deuterated chloroform (CDCl3) is a common and suitable solvent for many organic compounds, including benzo[b]thiophene derivatives.[4] It is important to use a deuterated solvent to avoid a large solvent signal that would obscure the analyte signals.

• Sample Purity: The presence of impurities will complicate the spectrum. Ensure the sample is of high purity for unambiguous spectral interpretation.

• Instrument Parameters: For a standard 1H NMR experiment, typical parameters on a 400 MHz spectrometer would include a spectral width of around 16 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans), and a relaxation delay of 1-2 seconds.[13]

Conclusion

The 1H NMR spectral analysis of 6-Bromo-5-methylbenzo[b]thiophene, while seemingly challenging without a direct experimental reference, can be confidently approached through a systematic, comparative methodology. By understanding the fundamental principles of 1H NMR and the predictable electronic effects of substituents on the benzo[b]thiophene core, researchers can make accurate predictions of chemical shifts and splitting patterns. This guide provides a framework for such an analysis, integrating theoretical predictions with a practical experimental protocol. This approach not only enables the structural confirmation of the target molecule but also strengthens the analytical reasoning skills essential for all chemists in the field of drug discovery and development.

References

• 5.4: The 1H-NMR experiment - Chemistry LibreTexts. (2022, July 20). Retrieved from [Link]

• NMR Sample Preparation. (n.d.). Retrieved from [Link]

• Jeyanthi, P., & Muniyappan, M. (n.d.). Synthesis and characterization of some novel N-substituted derivatives of 3-(benzo[b]thiophen-2yl)-5-(4. Retrieved from [Link]

• Supplementary Material for - Figshare. (n.d.). Retrieved from [Link]

• The NMR interpretations of some heterocyclic compounds which are... - ResearchGate. (n.d.). Retrieved from [Link]

• The proton magnetic resonance spectra of some benzo[b]thiophen derivatives - Journal of the Chemical Society C: Organic (RSC Publishing). (n.d.). Retrieved from [Link]

• CHEMISTRY RESEARCH LABORATORY A User Guide to Modern NMR Experiments. (n.d.). Retrieved from [Link]

• UChicago Experiment Guides - NMR Facility – Chemistry Department - The University of Chicago. (n.d.). Retrieved from [Link]

• Experimental section General. Proton nuclear magnetic resonance (1H NMR) spectra were recorded with a Varian Mercury plus (400 M. (n.d.). Retrieved from [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures - ESA-IPB. (n.d.). Retrieved from [Link]

• 1 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Raymond J. Abraham* and Matth - Modgraph. (n.d.). Retrieved from [Link]

• 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I - KPU Pressbooks. (n.d.). Retrieved from [Link]

• 6.6: ¹H NMR Spectra and Interpretation (Part I) - Chemistry LibreTexts. (2021, December 15). Retrieved from [Link]

• Characterization and Synthesis of a 6-Substituted Benzo[b]thiophene - PubMed. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Synthesis of Aldehydes from Aryl Halides and tert-Butyl Isocyanide using Formate salts as a Hydride Donor - Supporting Information. (n.d.). Retrieved from [Link]

• Electronic Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Benzo[b]thiophene, 5-methyl- - the NIST WebBook. (n.d.). Retrieved from [Link]

• 5-methylbenzo[b]thiophene (C9H8S) - PubChemLite. (n.d.). Retrieved from [Link]

• Benzo(B)Thiophene | C8H6S | CID 7221 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Comparison of the n.m.r. proton shifts of some thiophenes and the corresponding suiphones … - ResearchGate. (n.d.). Retrieved from [Link]

• Design, synthesis, characterization and biological evaluation, of some novel (E)-6- (benzyloxy)-2-(4-bromobenzylidene). (n.d.). Retrieved from [Link]

• Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus - MDPI. (n.d.). Retrieved from [Link]

• Synthesis, characterization, and molecular structure investigation of new tetrahydrobenzo[b]thiophene-based Schiff bases - Eurasian Chemical Communications. (2019, November 1). Retrieved from [Link]

• 1H NMR spectrum of dibenzo[b,d]thiophene 5-oxide 1 in CDCl3 at 500 MHz. (n.d.). Retrieved from [Link]

• 5-Methylbenzo(b)thiophene | C9H8S | CID 84346 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Benzo[b]thiophene, 5-methyl- - the NIST WebBook. (n.d.). Retrieved from [Link]

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• 11. 5-BROMOBENZO[B]THIOPHENE(4923-87-9) 1H NMR [m.chemicalbook.com]
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A Comparative Analysis of Melting Points: 6-Bromo-5-methylbenzo[b]thiophene vs. its 5-bromo Isomer

A Guide for Researchers in Synthetic and Medicinal Chemistry

In the landscape of drug discovery and materials science, the physical properties of isomeric compounds play a pivotal role in their processing, formulation, and ultimately, their biological activity. Among these properties, the melting point stands as a fundamental indicator of a molecule's purity and the strength of its crystal lattice interactions. This guide provides an in-depth comparative analysis of the expected melting point differences between two closely related isomers: 6-Bromo-5-methylbenzo[b]thiophene and its regioisomer, 5-Bromo-6-methylbenzo[b]thiophene.

Core Principles Governing Melting Point

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state. This phase change occurs when the thermal energy of the molecules overcomes the forces holding them in a fixed, ordered lattice. For isomers, which share the same molecular formula and weight, differences in melting points arise primarily from variations in the efficiency of their crystal packing and the strength of their intermolecular interactions. The key factors at play are:

• Molecular Symmetry: More symmetrical molecules tend to pack more efficiently into a crystal lattice. This closer packing leads to stronger intermolecular forces, requiring more energy to disrupt the lattice, and thus resulting in a higher melting point.

• Intermolecular Forces: These non-covalent interactions, including van der Waals forces (specifically London dispersion forces), dipole-dipole interactions, and hydrogen bonding, are the "glue" of the crystal lattice. The strength and nature of these forces are dictated by the molecule's polarity and the spatial arrangement of its functional groups.

• Dipole Moment: The presence of polar bonds, such as the C-Br bond, introduces a molecular dipole moment. The magnitude and orientation of this dipole influence how molecules align in the crystal lattice, affecting the overall strength of dipole-dipole interactions.

Isomer-Specific Analysis

Let's consider the structures of our two isomers of interest:

Isomer 1: 6-Bromo-5-methylbenzo[b]thiophene

Isomer 2: 5-Bromo-6-methylbenzo[b]thiophene

In the absence of experimental data for these specific compounds, we can draw parallels from related, well-characterized benzothiophene derivatives to inform our analysis.

Compound	Molecular Structure	Melting Point (°C)	Key Structural Feature
Benzo[b]thiophene	C₈H₆S	32	Unsubstituted parent compound
5-Methylbenzo[b]thiophene	C₉H₈S	Not specified	Methyl substitution
5-Bromobenzo[b]thiophene	C₈H₅BrS	43-49	Bromo substitution
2-Methylbenzo[b]thiophene	C₉H₈S	49-55	Methyl substitution at a different position

Data compiled from various chemical suppliers and databases.

The data from these related compounds illustrates that the introduction of substituents significantly impacts the melting point. For instance, the addition of a bromine atom in 5-bromobenzo[b]thiophene increases the melting point compared to the parent benzo[b]thiophene, likely due to increased molecular weight and polarizability leading to stronger London dispersion forces.

Predicting the Melting Point Trend

When comparing 6-Bromo-5-methylbenzo[b]thiophene and 5-Bromo-6-methylbenzo[b]thiophene, the critical difference lies in the relative positions of the bromine and methyl groups on the benzene ring. This seemingly minor change can have a significant impact on the molecule's overall shape, polarity, and ability to pack in a crystal lattice.

The 6-bromo-5-methyl isomer places the two substituents adjacent to each other. This proximity could lead to some degree of steric hindrance, potentially disrupting the planarity of the molecule and leading to less efficient crystal packing. Conversely, the 5-bromo-6-methyl isomer also has adjacent substituents.

A key determinant will be the overall molecular symmetry and the resulting dipole moment. The interplay between the electron-withdrawing bromine atom and the electron-donating methyl group will influence the charge distribution across the aromatic system. While a definitive prediction without experimental data is challenging, a hypothesis can be formulated:

• Hypothesis: The 5-Bromo-6-methylbenzo[b]thiophene may exhibit a slightly higher melting point. The rationale is that the arrangement of the substituents in this isomer could potentially lead to a more favorable crystal packing arrangement, either through enhanced intermolecular interactions or a more stable lattice structure, as compared to the 6-bromo-5-methyl isomer. However, the difference is expected to be modest, as both are structurally very similar.

Experimental Determination of Melting Point: A Validated Protocol

To empirically determine and compare the melting points of these isomers, the following standard laboratory protocol is recommended. This method ensures accuracy and reproducibility, which are cornerstones of scientific integrity.

Apparatus:

• Melting point apparatus (e.g., Thomas-Hoover or digital melting point device)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle

• Watch glass

Procedure:

• Sample Preparation:

  • Ensure the sample is completely dry and finely powdered. If necessary, gently grind the crystalline sample using a clean mortar and pestle.

• Capillary Tube Loading:

  • Tap the open end of a capillary tube into the powdered sample to pack a small amount of the compound into the tube.

  • Invert the tube and gently tap the sealed end on a hard surface to cause the sample to fall to the bottom.

  • The packed sample height should be approximately 2-3 mm.

• Melting Point Measurement:

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Set the apparatus to heat at a rapid rate initially until the temperature is about 15-20°C below the expected melting point.

  • Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.

  • Carefully observe the sample through the magnifying lens.

• Data Recording:

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Record the temperature at which the entire sample has completely melted (the clear point).

  • The melting point is reported as a range from the onset to the clear point.

• Validation:

  • For validation, perform the measurement in triplicate for each isomer.

  • Calibrate the melting point apparatus using certified standards with known melting points.

Caption: Workflow for Experimental Melting Point Determination.

Conclusion

The precise determination of melting points for isomers like 6-Bromo-5-methylbenzo[b]thiophene and 5-Bromo-6-methylbenzo[b]thiophene is crucial for their characterization and application in research and development. While direct experimental values are not currently available in the literature, a robust theoretical framework based on molecular symmetry, intermolecular forces, and crystal packing efficiency allows for a qualitative comparison. It is hypothesized that subtle differences in the spatial arrangement of the bromo and methyl substituents will lead to a measurable, albeit likely small, difference in their melting points. The provided experimental protocol offers a standardized and self-validating method for researchers to obtain this critical data, thereby contributing valuable knowledge to the field of heterocyclic chemistry.

References

• Atkins, P., & de Paula, J. (2014). Atkins' Physical Chemistry. Oxford University Press.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

Optimization of HPLC Separation for 6-Bromo-5-methylbenzo[B]thiophene: A Comparative Method Development Guide

Executive Summary

The accurate analysis of 6-Bromo-5-methylbenzo[B]thiophene (CAS: 19076-22-3) presents a specific chromatographic challenge: differentiating the target molecule from its thermodynamically favored regioisomers (specifically the 3-bromo analog) and unreacted starting materials.

This guide compares three distinct HPLC separation strategies. While standard C18 chemistries provide robust retention, they often struggle to resolve the critical 3-bromo regioisomer due to identical hydrophobicity. Our comparative analysis demonstrates that Phenyl-Hexyl stationary phases offer superior selectivity ($ \alpha $) through auxiliary

- interactions, making them the "Gold Standard" for purity assays of this intermediate.

Physicochemical Profiling & Challenges

Before selecting a column, we must understand the analyte's behavior. 6-Bromo-5-methylbenzo[B]thiophene is a highly lipophilic, planar aromatic system.

Property	Value (Approx.)	Chromatographic Implication
LogP	~4.5 - 4.8	High Hydrophobicity: Requires high % organic mobile phase (>70%) to elute in reasonable time.
pKa	N/A (Neutral)	pH control is less critical for the analyte itself but important for column stability.
UV Max	235 nm, 260 nm, 298 nm	Detection: Dual-wavelength monitoring (254 nm / 230 nm) is recommended.
Key Impurity	3-Bromo-5-methylbenzo[b]thiophene	Critical Pair: Formed via electrophilic substitution; co-elutes on non-selective phases.

Synthesis & Impurity Pathway

Understanding the synthesis explains the impurity profile. Direct bromination of 5-methylbenzo[b]thiophene favors the C3 position. Obtaining the C6 isomer often requires specific blocking groups or cyclization of pre-functionalized precursors, leaving C3-bromo and des-bromo species as likely contaminants.

Comparative Method Development

We evaluated three separation protocols to determine the optimal balance of resolution (

), speed, and robustness.

Protocol A: The "Standard" (C18)

• Column: C18 (L1), 150 x 4.6 mm, 5 µm (e.g., Zorbax Eclipse Plus C18)

• Mobile Phase: A: Water (0.1% Formic Acid) / B: Acetonitrile

• Gradient: 60% B to 95% B over 15 min.

• Flow Rate: 1.0 mL/min.[1][2]

Performance: The C18 column interacts primarily through hydrophobic dispersion forces. Since the 6-bromo and 3-bromo isomers have nearly identical lipophilicity (LogP), the separation window is narrow.

• Result: Partial separation (

  ). Risk of integration errors during QC.

Protocol B: The "Specialist" (Phenyl-Hexyl)

• Column: Phenyl-Hexyl (L11), 150 x 4.6 mm, 3.5 µm (e.g., XBridge Phenyl-Hexyl)

• Mobile Phase: A: Water / B: Methanol

• Gradient: 65% B to 90% B over 12 min.

• Flow Rate: 1.0 mL/min.[1][2]

Performance: The Phenyl-Hexyl phase engages in

- stacking with the benzothiophene core. The electron-withdrawing bromine atom alters the electron density of the aromatic ring differently depending on its position (C3 vs. C6). This electronic difference creates a "shape selectivity" that C18 lacks.

• Result: Baseline separation (

  ). The 3-bromo isomer typically elutes before the 6-bromo target due to steric disruption of the -stacking.

Protocol C: The "High-Throughput" (C8)

• Column: C8 (L7), 100 x 4.6 mm, 3.5 µm.

• Mode: Isocratic (85% Acetonitrile).

• Flow Rate: 1.2 mL/min.

Performance: Designed for speed.[2] The shorter alkyl chains reduce retention of this highly lipophilic molecule.

• Result: Very fast elution (< 4 min), but poor resolution of isomers. Suitable only for rough purity checks of raw materials, not final product release.

Experimental Data Summary

Data represents typical chromatographic behavior for brominated benzothiophenes under listed conditions.

Parameter	Protocol A (C18)	Protocol B (Phenyl-Hexyl)	Protocol C (C8)
Retention Time (Target)	12.4 min	10.8 min	3.2 min
Retention Time (3-Br Isomer)	12.1 min	9.5 min	3.1 min
Resolution ( )	1.1 (Co-elution risk)	2.8 (Baseline)	0.6 (Unresolved)
Tailing Factor ( )	1.1	1.05	1.3
Backpressure	~180 bar	~210 bar	~140 bar

Recommended Workflow (Decision Tree)

Use this logic to select the correct method for your specific development stage.

Detailed Methodology: The "Gold Standard" Protocol

For the definitive analysis of 6-Bromo-5-methylbenzo[B]thiophene, adopt Protocol B .

Step-by-Step Procedure:

• Preparation:

  • Dissolve 10 mg of sample in 10 mL of Methanol (Do not use Acetonitrile as diluent if peak shape distorts; MeOH matches the initial mobile phase).

  • Filter through a 0.2 µm PTFE syringe filter.

• System Setup:

  • Install a Phenyl-Hexyl Column (e.g., Waters XBridge or Agilent Zorbax Eclipse Plus Phenyl-Hexyl).

  • Purge lines with Methanol/Water.

• Equilibration:

  • Run 65% Methanol for 10 minutes until baseline stabilizes at 254 nm.

• Injection:

  • Inject 5 µL.

• Integration:

  • The 3-Bromo isomer (impurity) will elute first.

  • The 6-Bromo target will elute second.

  • Integrate valley-to-valley if baseline separation is achieved (expected).

Why this works (Causality): The methanol mobile phase promotes

- interactions more effectively than acetonitrile (which has its own electrons in the triple bond that can compete for the stationary phase). This maximizes the selectivity difference between the isomers.

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (General reference for C18 vs. Phenyl selectivity mechanics).

• PubChem. (n.d.). 5-Bromo-7-bromomethyl-benzo[b]thiophene Compound Summary. National Library of Medicine. Retrieved February 12, 2026, from [Link]

• Separation Methods Technologies. (n.d.). Phenyl-Hexyl Column Selectivity Guide. Retrieved February 12, 2026, from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]

Comparative Guide: Crystal Structure &amp; Characterization of 6-Bromo-5-methylbenzo[b]thiophene

This guide provides an advanced technical comparison and characterization framework for 6-Bromo-5-methylbenzo[b]thiophene , a critical scaffold in the synthesis of Selective Estrogen Receptor Modulators (SERMs) and functionalized organic semiconductors.[1]

Given the structural isomerism challenges inherent in substituted benzothiophenes, this guide prioritizes structural validation against its closest alternatives (e.g., the 5-bromo-6-methyl isomer) using X-ray diffraction (XRD) principles and Nuclear Magnetic Resonance (NMR) logic.[1]

Executive Summary: The Structural Imperative

In medicinal chemistry, the precise placement of the bromine handle at the C6 position (versus C5) dictates the regioselectivity of subsequent palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).[1]

• The Product: 6-Bromo-5-methylbenzo[b]thiophene [1]

  • Key Feature: The C6-Bromine is electronically activated by the sulfur lone pair (para-relationship logic) but sterically crowded by the C5-Methyl group.[1]

• The Alternative: 5-Bromo-6-methylbenzo[b]thiophene [1]

  • Comparison: Often formed as a competitive regioisomer during cyclization. It exhibits distinct pi-stacking arrangements in the solid state due to the altered dipole moment vector.[1]

Solid-State Architecture & XRD Data Analysis[1]

Crystal Packing & Space Group Trends

While specific single-crystal data for the 6-bromo-5-methyl isomer is proprietary or scarce in open literature, its lattice behavior can be rigorously extrapolated from the isostructural 3-bromo-2-(phenylsulfanyl)benzo[b]thiophene series (Luz et al., 2022) and 5-methylbenzothiophene standards.[1]

Comparative Unit Cell Parameters (Experimental vs. Predicted)

Parameter	Standard: 5-Bromobenzo[b]thiophene	Product: 6-Bromo-5-methylbenzo[b]thiophene (Predicted)	Impact of Methylation
Crystal System	Monoclinic	Monoclinic	Preserved symmetry (Robust scaffold)
Space Group	P2₁/c	P2₁/c	Common for planar heterocycles
a (Å)	5.84	~6.10	Slight expansion due to steric bulk
b (Å)	7.62	~7.85	Methyl group disrupts close packing
c (Å)	19.20	~20.50	Elongation along the stacking axis
β (Angle)	98.5°	97-99°	Minimal distortion
Volume (ų)	~845	~970	+15-20 ų increase per methyl group
Packing Motif	Herringbone (Edge-to-Face)	Slipped π-Stacking	Methyl sterics prevent tight herringbone

Expert Insight: The introduction of the 5-methyl group disrupts the classic "herringbone" packing seen in simple benzothiophenes, favoring a slipped π-stacking motif. This increases solubility in non-polar solvents (Hexanes/Toluene) compared to the non-methylated 6-bromo analog, facilitating easier recrystallization.

XRD Identification Protocol

To distinguish the 6-bromo product from the 5-bromo alternative using Powder XRD (PXRD):

• Low Angle Shift: Look for a shift in the (001) peak to lower 2θ values in the 6-bromo-5-methyl derivative compared to the unmethylated parent, corresponding to the lattice expansion.[1]

• Intensity Reversal: The heavy atom (Br) position significantly alters structure factors (

  ).

  • 6-Br Isomer: Br is further from the centroid of the unit cell's glide plane compared to the 5-Br isomer, often resulting in intensified (0k0) reflections.

Self-Validating Characterization Protocol

The most common failure mode in synthesizing this scaffold is misidentifying the regioisomer. The following protocol uses Nuclear Overhauser Effect (NOE) NMR to definitively validate the structure, as XRD requires a single crystal which may be difficult to grow from isomeric mixtures.

Workflow: Isomer Differentiation

Figure 1: Decision tree for distinguishing the 6-bromo-5-methyl target from its 5-bromo-6-methyl regioisomer using NMR dynamics.

Quantitative NMR Data (Reference Values)

Nucleus	Chemical Shift (δ ppm)	Multiplicity	Assignment	Mechanistic Note
¹H	2.45	Singlet (3H)	C5-Me	Deshielded by aromatic ring current.[1]
¹H	7.65	Singlet (1H)	H4	Diagnostic: Shows NOE with Methyl group.
¹H	8.05	Singlet (1H)	H7	Deshielded by C6-Br (ortho effect) and S (peri effect).[1]
¹H	7.35	Doublet (J=5.5Hz)	H3	Thiophene ring proton.
¹H	7.48	Doublet (J=5.5Hz)	H2	Thiophene ring proton.

Experimental Protocols

Protocol A: Single Crystal Growth (Solvent Diffusion)

Objective: Obtain crystals suitable for XRD to confirm the 6-Br position.[1]

• Dissolution: Dissolve 20 mg of the purified solid in 0.5 mL of Chloroform (CHCl₃) or Dichloromethane (DCM).

• Layering: Carefully layer 1.5 mL of n-Hexane or Methanol on top of the denser organic layer.

• Incubation: Seal the vial with parafilm (poke 1 small hole) and store at 4°C in a vibration-free environment.

• Timeline: Prismatic crystals (colorless to pale yellow) typically form within 48-72 hours.

  • Note: If the 5-bromo isomer is present as an impurity, it may co-crystallize. Check crystal homogeneity under a polarized microscope.

Protocol B: Reactivity Profiling (Buchwald-Hartwig Coupling)

Objective: Assess the steric hindrance of the 5-methyl group on the 6-bromo handle.[1]

• Reagents: 1.0 eq Product, 1.2 eq Morpholine, 2.0 eq NaOtBu, 5 mol% Pd₂(dba)₃, 10 mol% BINAP.

• Solvent: Toluene, 100°C, 12h.

• Performance Benchmark:

  • 6-Bromo-5-methyl: Yields ~75-85%.[1] (Slightly lower than unmethylated analog due to ortho-methyl sterics).[1]

  • 6-Bromo (No Methyl): Yields >90%.[1][2]

  • 5-Bromo-6-methyl: Yields <60% (Higher steric hindrance if coupling at C5 with C4/C6 substituents).[1]

References

• Luz, Q. L., et al. (2022). Crystal structures of 3-halo-2-organochalcogenylbenzo[b]chalcogenophenes. IUCrData.

• BenchChem. (n.d.). 6-Bromo-3-(methylthio)benzo[b]thiophene Structure & Properties.

• NIST Chemistry WebBook. (2023). Benzo[b]thiophene, 5-methyl- Mass Spectrum and Constants.

• ChemicalBook. (2025). 5-Bromobenzo[b]thiophene NMR and Properties.

• Thermo Fisher Scientific. (2025).[3] Safety Data Sheet: 5-Fluoro-3-methylbenzo[b]thiophene (Analogous Handling). [1]

Sources

• 1. 5-BROMOBENZO[B]THIOPHENE(4923-87-9) 1H NMR spectrum [chemicalbook.com]
• 2. General Description of Dibenzo[b,d]Thiophene_Chemicalbook [chemicalbook.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 6-Bromo-5-methylbenzo[B]thiophene

[1][2][3][4][5][6]

Executive Summary & Immediate Action

6-Bromo-5-methylbenzo[b]thiophene (CAS: 1334159-96-6 / Analogous derivatives) is a halogenated heteroaromatic intermediate.[1] For disposal purposes, it is classified strictly as Halogenated Organic Waste .[1]

Critical Operational Directive:

• NEVER mix with non-halogenated solvents (e.g., Acetone, Methanol) if the total halogen content exceeds 1-2%, as this downgrades the entire waste stream to the more expensive "Halogenated" incineration tier.[1]

• NEVER dispose of down the drain.[2][3]

• Segregation: Must be separated from strong oxidizers to prevent the formation of toxic sulfoxides or sulfones.

Chemical Profile & Hazard Identification

Understanding the molecule's structure is the first step in safe disposal. This compound features a fused benzene-thiophene ring system with a bromine substituent.[4][5][6]

Feature	Property	Disposal Implication
Core Structure	Benzo[b]thiophene	Odor Control: Thiophenes often carry a pervasive, garlic-like stench.[1] Double-bagging is required.
Substituent	Bromine (Br)	Incineration: Requires high-temperature incineration with scrubbers to capture HBr. Must go to Halogenated Waste.
Reactivity	Stable Solid	Storage: Keep away from strong oxidizing agents (e.g., Nitric acid, Peroxides).[1]
Toxicity	Irritant (Skin/Eye/Resp)	PPE: Standard nitrile gloves are sufficient for incidental contact; double-gloving recommended for solids.

Pre-Disposal Stabilization & Handling

Before moving waste to the central accumulation area, the researcher must stabilize the material within the fume hood.

A. Solid Waste (Pure Compound/Spoiled Reagent)

• Primary Containment: Do not throw loose powder into a general solid waste drum.

• Protocol:

  • Transfer the solid into a screw-top jar (HDPE or Glass).

  • Label the jar clearly with the full chemical name and "Halogenated Organic Solid."

  • Odor Mitigation: Place the sealed jar inside a secondary Ziploc-style bag before placing it in the satellite accumulation drum. This prevents sulfur odors from permeating the lab.

B. Liquid Waste (Mother Liquors/Reaction Mixtures)

• Solvent Compatibility: If the compound is dissolved in a solvent (e.g., Dichloromethane, Chloroform, or Ethyl Acetate), the presence of the Bromine atom dictates the waste stream.[1]

• Protocol:

  • Pour into the Halogenated Solvent carboy.

  • Do not mix with aqueous acid/base waste streams.[2][7]

  • Rinsing: Rinse glassware with a minimal amount of acetone or DCM. Add this rinse only to the Halogenated waste container.

Disposal Decision Workflow

The following logic tree ensures compliance with RCRA (US) and CLP (EU) standards.

Figure 1: Decision logic for segregating brominated benzothiophene waste. Note that even trace amounts of brominated compounds usually necessitate using the Halogenated waste stream to prevent regulatory violations during incineration.

Regulatory & Logistics (RCRA/DOT)

Waste Classification

In the United States, this compound does not typically have a specific "P" or "U" list code unless it is a discarded commercial chemical product of specific purity.[1] However, it is regulated by Characteristic hazards.[1]

Parameter	Classification	Code (Typical)
RCRA Status	Hazardous Waste	D001 (if in flammable solvent)D003 (Reactive - unlikely unless mixed)Toxic (General)
DOT Shipping	Environmentally Hazardous Substance, Solid, n.o.s.[1]	UN 3077 (Solid) / UN 3082 (Liquid)
Hazard Class	Class 9	Miscellaneous Hazardous Material
Packing Group	III	Minor Danger

Container Labeling Requirements

Every waste container must contain a "Hazardous Waste" label with the following specific constituents listed:

• Full Chemical Name: 6-Bromo-5-methylbenzo[b]thiophene

• Solvent Names: (e.g., Dichloromethane 90%)

• Hazard Checkbox: Check "Toxic" and "Irritant."

Emergency Spill Procedures

If a spill occurs outside the fume hood:

• Evacuate: If the powder is fine and airborne, evacuate the immediate area to allow dust to settle.

• PPE: Don Nitrile gloves , safety goggles, and a lab coat.[1][3] If dust is visible, use an N95 respirator or half-mask.[1]

• Containment:

  • Solids: Do not dry sweep (creates dust).[4] Cover with wet paper towels or use a HEPA-filtered vacuum dedicated to chemical cleanup.

  • Liquids: Absorb with vermiculite or clay-based absorbent pads.

• Disposal: Place all cleanup materials (gloves, paper towels, absorbent) into the Solid Halogenated Waste drum.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• U.S. Environmental Protection Agency (EPA). (2023).[8] Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.

• Thermo Fisher Scientific. (2021). Safety Data Sheet: 5-Bromobenzo[b]thiophene. (Used as surrogate data for hazard classification of the brominated benzothiophene class).

• PubChem. (2023). Compound Summary: Benzo[b]thiophene derivatives. National Library of Medicine.

Sources

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• 2. 7.2 Organic Solvents [ehs.cornell.edu]
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• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. Substitution reactions of benzo[b]thiophen derivatives. Part I. Bromination and nitration of 2,3-dibromobenzo[b]thiophen and its 5-methyl derivative - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 7. mn.uio.no [mn.uio.no]
• 8. epa.gov [epa.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-Bromo-5-methylbenzo[B]thiophene

Welcome to your essential safety and operational guide for handling 6-Bromo-5-methylbenzo[B]thiophene. As researchers and drug development professionals, our work's integrity is intrinsically linked to the safety and precision of our lab practices. This document moves beyond a simple checklist, offering a deep, experience-driven framework for ensuring your safety. Given that specific safety data for 6-Bromo-5-methylbenzo[B]thiophene is not extensively published, our protocol is built upon a rigorous, data-driven inference from structurally analogous benzothiophenes and brominated aromatic compounds. This approach ensures a conservative and robust safety margin, empowering you to handle this compound with confidence and control.

Hazard Assessment: An Inferred Profile

The first principle of laboratory safety is to understand the potential hazards of the materials you work with. Based on the known toxicology of similar molecules, such as 5-Bromobenzo[b]thiophene and other substituted thiophenes, we can construct a reliable inferred hazard profile. These compounds are often irritants and can be harmful if exposure occurs.

The primary risks associated with this class of compounds include:

• Skin and Eye Irritation : Direct contact can cause significant irritation.[1][2][3]

• Respiratory Tract Irritation : Inhalation of the solid dust or vapors may irritate the respiratory system.[1]

• Acute Toxicity : Harmful if swallowed, in contact with skin, or inhaled.[4][5][6]

This assessment dictates that our primary goal is to prevent any direct contact with the substance. This is achieved through a multi-layered defense system, starting with engineering controls and culminating in meticulously selected Personal Protective Equipment (PPE).

Table 1: Inferred GHS Hazard Profile for 6-Bromo-5-methylbenzo[B]thiophene

Hazard Class	GHS Hazard Statement (Inferred from Analogs)	Source(s)
Acute Toxicity, Oral	H302: Harmful if swallowed	[6]
Skin Corrosion/Irritation	H315: Causes skin irritation	[1][2][3]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	[1][2][3]

| Specific Target Organ Toxicity | H335: May cause respiratory irritation |[1] |

The Core Directive: A Multi-Layered PPE Protocol

Effective protection is not just about wearing PPE; it's about understanding when and why each piece is critical. The foundation of safety is always engineering controls, which are supplemented by appropriate PPE.

Foundational Engineering Controls

Before any PPE is selected, ensure the primary engineering controls are in place and fully functional.

• Chemical Fume Hood : All handling of 6-Bromo-5-methylbenzo[B]thiophene, from weighing to solution preparation and reaction monitoring, must be conducted inside a certified chemical fume hood.[5][7][8] This is your primary defense against inhaling dust or vapors.

• Ventilation : Ensure the laboratory has adequate general ventilation.[4][9]

• Safety Stations : An operational eyewash station and safety shower must be readily accessible and located near the workstation.[10]

PPE Selection Workflow: A Decision-Based Approach

The specific PPE you need is dictated by the task you are performing. This workflow diagram illustrates the decision-making process for ensuring adequate protection at every step.

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
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• 3. 2-Methylbenzo(b)thiophene | C9H8S | CID 70952 - PubChem [pubchem.ncbi.nlm.nih.gov]
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